2,4,6-Trifluoro-3-methoxyphenol

Core Science & Biosynthesis

Physical and chemical properties of 2,4,6-Trifluoro-3-methoxyphenol

An In-Depth Technical Guide to 2,4,6-Trifluoro-3-methoxyphenol

Introduction

2,4,6-Trifluoro-3-methoxyphenol is a polysubstituted aromatic compound featuring a unique combination of functional groups: a hydroxyl group, a methoxy group, and three fluorine atoms. This substitution pattern imparts distinct electronic properties and steric influences, making it a molecule of significant interest for researchers in medicinal chemistry and materials science. The electron-withdrawing nature of the fluorine atoms dramatically increases the acidity of the phenolic proton, while the methoxy group acts as an electron-donating group, modulating the reactivity of the aromatic ring.

The incorporation of fluorine into bioactive molecules is a widely utilized strategy in drug development to enhance metabolic stability, binding affinity, and lipophilicity.[1] Consequently, fluorinated phenols serve as critical building blocks for a diverse range of pharmaceuticals. This guide provides a comprehensive overview of the known and predicted physicochemical properties of 2,4,6-Trifluoro-3-methoxyphenol. Due to its specific substitution pattern, publicly available experimental data is scarce. Therefore, this document synthesizes information from established chemical principles and data from structurally analogous compounds to provide a robust and predictive profile for researchers.

Molecular Identity and Structure

The fundamental identity of a chemical compound is established by its structure and internationally recognized identifiers.

Table 1: Compound Identifiers for 2,4,6-Trifluoro-3-methoxyphenol

Identifier	Value	Source
IUPAC Name	2,4,6-Trifluoro-3-methoxyphenol	N/A
CAS Number	Not available in searched databases	N/A
Molecular Formula	C₇H₅F₃O₂	Calculated
Molecular Weight	194.11 g/mol	Calculated
Canonical SMILES	COC1=C(C(=C(C(=C1F)F)O)F)	N/A
InChI Key	(Predicted)	N/A

Physical Properties

The physical state and solubility of a compound are critical parameters for its handling, formulation, and application. The properties listed below are estimated based on trends observed in related substituted phenols.

Table 2: Predicted Physical Properties

Property	Predicted Value	Rationale and Comparative Analysis
Appearance	White to off-white crystalline solid	Similar polyhalogenated phenols, such as 2,4,6-Trichlorophenol and 2,4,6-Tribromophenol, are solids at room temperature.[2][3] The high molecular weight and potential for intermolecular hydrogen bonding support a solid state.
Melting Point	55 - 70 °C	2,4,6-Trifluorophenol has a melting point of 47-52°C. The addition of a methoxy group increases the molecular weight and potential for van der Waals interactions, likely raising the melting point.
Boiling Point	> 200 °C (at atm. pressure)	3-Methoxyphenol boils at 243°C.[4] The increased molecular weight due to fluorination would suggest a comparable or higher boiling point.
Solubility	Sparingly soluble in water; Soluble in organic solvents (e.g., DMSO, Methanol, Ethyl Acetate)	The phenolic hydroxyl group allows for some water solubility through hydrogen bonding. However, the fluorinated aromatic ring increases lipophilicity. Similar compounds are typically soluble in common organic solvents.[5]

Chemical and Spectroscopic Profile

The chemical behavior and spectral fingerprint of a molecule are defined by its electronic structure and the arrangement of its atoms.

Acidity (pKa)

The acidity of the phenolic proton is a key chemical property. The three electron-withdrawing fluorine atoms are expected to significantly lower the pKa compared to phenol (pKa ≈ 10) by stabilizing the resulting phenoxide anion through a strong inductive effect (-I). The methoxy group at the meta position to the hydroxyl group has a weaker electronic influence. Therefore, the pKa of 2,4,6-Trifluoro-3-methoxyphenol is predicted to be substantially lower than that of phenol, likely in the range of 6.0 - 7.5, making it a considerably stronger acid.

Spectroscopic Analysis

Spectroscopic techniques are essential for structural elucidation and confirmation. The following table outlines the predicted spectral data for 2,4,6-Trifluoro-3-methoxyphenol.

Table 3: Predicted Spectroscopic Data

Technique	Predicted Peaks and Features
¹H NMR	δ ~5.0-6.0 (s, 1H, -OH), δ ~6.5-7.0 (t, 1H, Ar-H), δ ~3.9 (s, 3H, -OCH₃)
¹³C NMR	7-8 signals expected in the aromatic region (δ 100-160 ppm) with characteristic C-F couplings, and one signal for the methoxy carbon (δ ~55-60 ppm).
¹⁹F NMR	Two distinct signals are predicted: one for the fluorine atoms at C2 and C6, and another for the fluorine atom at C4, due to their different chemical environments.
IR (Infrared)	~3200-3500 cm⁻¹ (broad, O-H stretch), ~2850-3000 cm⁻¹ (C-H stretch, aliphatic), ~1600-1650 cm⁻¹ (C=C stretch, aromatic), ~1000-1300 cm⁻¹ (strong, C-F and C-O stretches).
MS (Mass Spec.)	Molecular Ion [M]⁺ at m/z = 194.11. Common fragments may include [M-CH₃]⁺ and [M-OCH₃]⁺.

Experimental Protocol: NMR Spectroscopic Analysis

This protocol provides a standardized workflow for the structural confirmation of a synthesized batch of 2,4,6-Trifluoro-3-methoxyphenol. The goal is to obtain high-resolution ¹H, ¹³C, and ¹⁹F NMR spectra.[6]

Methodology:

• Sample Preparation: Accurately weigh 10-15 mg of the compound and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrumentation Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution. Tune and shim the instrument according to standard procedures to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse proton spectrum.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • Use a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to cover the full range of carbon chemical shifts (e.g., 0-200 ppm).

  • A larger number of scans will be required due to the lower natural abundance of ¹³C (e.g., 1024 or more).

• ¹⁹F NMR Acquisition:

  • Acquire a proton-decoupled ¹⁹F spectrum.

  • Set the appropriate spectral width, referencing an internal or external fluorine standard if necessary.

• Data Processing: Process all spectra using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts (e.g., to residual solvent peaks or TMS).

Caption: Standard workflow for NMR sample preparation and data acquisition.

Synthesis and Reactivity

Proposed Synthetic Pathway

A plausible synthetic route to 2,4,6-Trifluoro-3-methoxyphenol could start from commercially available 1,3,5-trifluorobenzene. The synthesis would involve a sequence of electrophilic aromatic substitution and nucleophilic aromatic substitution reactions.

Caption: A potential, albeit challenging, synthetic route to the target compound.

A key challenge in this proposed synthesis is the regioselectivity of the nitration step on 2,4,6-trifluorophenol and the subsequent selective methylation. The strong activation by the hydroxyl group and deactivation by the fluorine atoms create a complex directive landscape. An alternative, more controlled synthesis might involve building the substitution pattern on a pre-functionalized ring.

Reactivity Profile

• Acylation/Alkylation of Hydroxyl Group: The phenolic hydroxyl group can readily undergo reactions such as esterification with acyl chlorides or anhydrides and etherification with alkyl halides under basic conditions (Williamson ether synthesis).

• Electrophilic Aromatic Substitution: The single available position on the aromatic ring (C5) is sterically hindered and electronically deactivated by the adjacent fluorine atoms. Electrophilic substitution at this position would require harsh reaction conditions and is expected to be challenging.

Safety and Handling

While no specific safety data exists for 2,4,6-Trifluoro-3-methoxyphenol, a conservative approach based on structurally similar compounds is mandatory. Halogenated phenols are often toxic and irritants.[7]

Table 4: GHS Hazard Profile (Anticipated)

Hazard Class	Category	Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.

Handling and Storage Recommendations

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[8] Work should be conducted in a well-ventilated chemical fume hood.[9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[4]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Caption: A standard workflow for safely handling hazardous chemical compounds.

Applications and Future Research

The unique electronic profile of 2,4,6-Trifluoro-3-methoxyphenol makes it an attractive scaffold for:

• Drug Discovery: As a fragment or building block for synthesizing inhibitors of enzymes like kinases or proteases, where interactions with fluorinated aromatic rings can enhance binding affinity.

• Agrochemicals: The trifluorophenol moiety is present in various herbicides and fungicides.

• Materials Science: As a monomer for creating specialty polymers with high thermal stability and specific dielectric properties.

Future research should focus on developing a reliable and scalable synthetic route to this compound. Following its synthesis, experimental validation of its physical properties, pKa, and full spectroscopic characterization is essential. Subsequently, screening for biological activity in relevant assays would be a logical next step to unlock its potential in drug development.

References

• PubChem. 2,4,6-Trifluorophenol. [Link]

• eGrove - University of Mississippi. Progress Toward the Synthesis of 3-Methoxyflavones as Potential Antioxidants, Neuroprotective Agents, and Trifluoromethylated 19. [Link]

• Google Patents. CN103450013A - Industrial preparation method of 2,4,5-trifluoro-3-methoxybenzoyl chloride.
• Google Patents.

• Diva-portal.org. Catalytic synthesis of benign bisphenols. [Link]

• ICSC. ICSC 1097 - 4-METHOXYPHENOL. [Link]

• PubChem. 2,4,6-Trichlorophenol. [Link]

• OSHA. 4-METHOXYPHENOL. [Link]

• Cheméo. Chemical Properties of 3-F-4-CH3O-C6H3-CCH (CAS 120136-28-9). [Link]

• ResearchGate. 19F NMR spectrum of 2,4,6-(CF3)3C6H2SH. [Link]

• ATSDR. CHEMICAL AND PHYSICAL INFORMATION. [Link]

• Carl ROTH. 3-Methoxyphenol. [Link]

• University of Wisconsin-Madison. Spectroscopy and Spectrometry in Organic Chemistry. [Link]

• Organic Chemistry Explained. Organic Chemistry Ir And Nmr Cheat Sheet. [Link]

• Chemistry Stack Exchange. What is the proton NMR spectrum of p-methoxyphenol?. [Link]

• NIST. Phenol, 2,4,6-tribromo-. [Link]

Sources

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• 2. 2,4,6-Trichlorophenol | C6H2Cl3OH | CID 6914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenol, 2,4,6-tribromo- [webbook.nist.gov]
• 4. ICSC 1097 - 4-METHOXYPHENOL [chemicalsafety.ilo.org]
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• 9. static.cymitquimica.com [static.cymitquimica.com]

Potential Research Applications of Fluorinated Methoxyphenols

Executive Summary

Fluorinated methoxyphenols represent a privileged scaffold in modern drug discovery and radiochemistry. By strategically integrating fluorine into the methoxyphenol core, researchers can modulate pKa, block metabolic soft spots (specifically O-demethylation), and introduce positron-emitting isotopes for diagnostic imaging. This guide analyzes the physicochemical rationale for this modification, details specific medicinal chemistry applications (including eugenol derivatives and COX-1 inhibitors), and provides validated protocols for both stable synthesis and 18F-radiolabeling.

Part 1: Chemical Rationale & Physicochemical Tuning[1]

The methoxyphenol motif (guaiacol/hydroquinone ether derivatives) is ubiquitous in natural products and pharmacophores but often suffers from rapid metabolic clearance via cytochrome P450-mediated O-demethylation. Fluorination addresses these liabilities through two distinct mechanisms: Electronic Modulation and Metabolic Blocking .[1]

The "Push-Pull" Electronic Effect

The methoxy group is a strong electron donor (+M effect), which typically raises the pKa of the phenolic hydroxyl (making it less acidic, pKa ~10.2 for 4-methoxyphenol vs. 9.95 for phenol).

• Fluorine Insertion: Introducing a fluorine atom ortho to the hydroxyl group (e.g., 2-fluoro-4-methoxyphenol) exerts a strong inductive withdrawing effect (-I).

• Result: This lowers the pKa, often returning it to the physiological range (6.5–8.0), enhancing ligand-target hydrogen bonding interactions without compromising membrane permeability.

Metabolic Blocking Strategies[3]

• Ring Fluorination: Placing a fluorine atom adjacent to the methoxy group can sterically and electronically hinder the approach of CYP450 enzymes responsible for O-demethylation.

• Fluoromethoxy Isosteres: Replacing the -OCH

  group entirely with -OCH F, -OCHF , or -OCF eliminates the metabolic handle while retaining (or enhancing) lipophilicity. The -OCF group, in particular, is a robust bioisostere for chlorine, offering similar steric bulk but orthogonal electronic properties.

Visualization: The Optimization Logic

The following diagram illustrates the decision matrix for modifying a methoxyphenol hit compound.

Figure 1: Decision matrix for optimizing methoxyphenol scaffolds using fluorination strategies.

Part 2: Medicinal Chemistry Applications[1][2][4][5][6][7]

Anticancer Agents (Eugenol Derivatives)

Eugenol (4-allyl-2-methoxyphenol) serves as a primary scaffold for fluorinated derivatives targeting cancer cell lines.

• Mechanism: Fluorinated eugenol derivatives (specifically those incorporating triazole or thioacetamide moieties) have shown potent cytotoxicity against breast (MCF-7) and ovarian (SKOV3) cancer lines.

• Mode of Action: These compounds act as Thymidylate Synthase (TS) inhibitors , inducing apoptosis via ROS upregulation. The fluorine atom enhances the stability of the complex and improves cellular uptake.

COX-1 Inhibitors

Research into Cyclooxygenase-1 (COX-1) inhibitors has utilized the fluoromethoxy group to create potent PET ligands.[2]

• Case Study: The transformation of the methoxy-based inhibitor PS13 into its fluoromethoxy analogs ([18F]ZQC-73).

• Outcome: While the fluoromethoxy analog retained high affinity and selectivity for COX-1, early iterations suffered from in vivo defluorination.[2] This highlights the necessity of deuteration (using -OCD

  F) to stabilize the C-F bond against metabolic cleavage.

Part 3: Radiopharmaceutical Applications (PET)[6][9][10][11]

Fluorinated methoxyphenols are critical precursors for Fluorine-18 labeled radiotracers.

[18F]Fluoromethoxy Labeling

Direct labeling of the phenolic oxygen to create an [18F]fluoromethoxy ether is a powerful strategy for visualizing receptor distribution.

• Stability: Aryl-[18F]fluoromethoxy groups are generally stable in vivo, whereas alkyl-[18F]fluoromethoxy groups are prone to rapid defluorination (bone uptake).

• Deuterium Effect: To prevent defluorination, the methylene hydrogens are often replaced with deuterium ([18F]FCD

  O-Ar).

Multiplexed PET Imaging

Recent advancements allow for the simultaneous imaging of [18F]fluorinated tracers alongside [55Co] tracers. This "multiplexed" approach can visualize two distinct biological pathways (e.g., glucose metabolism via an [18F]phenol derivative and hypoxia via a [55Co] tracer) in a single scan.

Part 4: Experimental Protocols

Protocol A: Synthesis of Aryl Difluoromethyl Ethers

A robust, chromatography-free method to convert phenols to difluoromethoxyphenols (Bioisostere Strategy).

Reagents:

• Substrate: 4-Allyl-2-methoxyphenol (Eugenol) or substituted phenol.

• Reagent: Sodium chlorodifluoroacetate (ClCF

  CO Na).

• Solvent: DMF/H

  O.

• Base: K

  CO .

Step-by-Step Methodology:

• Preparation: Charge a flame-dried flask with the phenol substrate (1.0 equiv) and K

  CO (1.5 equiv) in DMF.

• Degassing: Sparge the solution with N

  for 30 minutes to remove oxygen (critical for carbene efficiency).

• Carbene Generation: Add Sodium chlorodifluoroacetate (2.5 equiv).

• Reaction: Heat the mixture to 95°C for 4 hours. The reagent decarboxylates to generate difluorocarbene (:CF

  ), which inserts into the phenolate O-H bond.

• Workup: Cool to room temperature. Dilute with ethyl acetate, wash with brine (3x) to remove DMF.

• Purification: The product is often pure enough for use; otherwise, purify via silica gel flash chromatography (Hexanes/EtOAc).

Protocol B: Radiosynthesis of [18F]Fluoromethoxy-Arenes

Automated protocol for introducing 18F into a phenolic scaffold.

Workflow Diagram:

Figure 2: Two-step radiosynthesis of [18F]fluoromethoxyarenes via [18F]fluoromethyl iodide.

Detailed Steps:

• [18F]FCH

  I Generation:

  • Trap [18F]fluoride on a QMA carbonate cartridge. Elute with K

    /K CO .

  • Dry the fluoride azeotropically with acetonitrile at 95°C.

  • React with diiodomethane (CH

    I ) in acetonitrile at 110°C for 5 minutes.

  • Purify [18F]FCH

    I via rapid distillation (bp ~25°C) into a secondary reactor.

• Alkylation:

  • The secondary reactor contains the Phenol precursor (e.g., Desmethoxyfallypride precursor) and Cs

    CO in DMF.

  • Heat to 100°C for 10 minutes.

• Purification:

  • Dilute with water and pass through a semi-preparative HPLC column.

  • Isolate the fraction corresponding to the [18F]fluoromethoxy ether.

Data Summary: Comparative Properties

Property	Phenol	4-Methoxyphenol	2-Fluoro-4-methoxyphenol	4-Trifluoromethoxyphenol
pKa	9.95	10.21	~8.5	~8.6
Electronic Effect	Neutral	+M (Donor)	-I (Withdraw) / +M	-I (Strong Withdraw)
Metabolic Stability	Low (Glucuronidation)	Low (O-Demethylation)	Medium (Ring blocked)	High (Blocked)
Lipophilicity (LogP)	1.46	1.34	~1.6	2.9

References

• Synthesis and Evaluation of Candidate Fluorine-18 Labeled Radioligands for PET Imaging of Brain COX-1 Source: Journal of Nuclear Medicine URL:[Link]

• Advances in [18F]Trifluoromethylation Chemistry for PET Imaging Source: MDPI / Semantic Scholar URL:[Link]

• Synthesis of Eugenol-Fluorinated Triazole Derivatives and Evaluation of Their Fungicidal Activity Source: SciELO URL:[Link]

• Difluoromethylation of Phenols Source: Organic Syntheses URL:[Link]

• Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective Source: Journal of Medicinal Chemistry (PubMed) URL:[Link]

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. Synthesis and Evaluation of Candidate Fluorine-18 Labeled Radioligands for PET Imaging of Brain COX-1 | Journal of Nuclear Medicine [jnm.snmjournals.org]

The Strategic Deployment of Fluorine in Modifying Phenol Properties: A Mechanistic and Application-Focused Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Synergy of Fluorine and Phenol

The phenol scaffold is a cornerstone in chemistry, ubiquitous in natural products, materials, and, most notably, pharmaceuticals. Its properties—acidity, hydrogen-bonding capability, and reactivity—are well-understood. However, the strategic introduction of fluorine, the most electronegative element, onto the phenolic ring creates a molecule with profoundly altered and often enhanced characteristics. This is not a simple additive effect; it is a synergistic interplay of powerful electronic forces that can be harnessed to fine-tune molecular properties with remarkable precision.

In medicinal chemistry, the judicious placement of fluorine has become an indispensable strategy for optimizing drug candidates.[1][2] Fluorination can enhance metabolic stability, modulate acidity to improve cell permeability, and increase binding affinity to target proteins.[3][4] These modifications directly address critical challenges in drug development, transforming promising leads into viable clinical candidates.

This guide moves beyond a mere catalog of effects. As a senior application scientist, my objective is to provide a deep, mechanistic understanding of why these changes occur. We will explore the fundamental electronic dichotomy of fluorine's influence, connect it to tangible changes in physicochemical properties, and illustrate its power through real-world applications and detailed experimental protocols. This document is designed for the practicing scientist, providing not just the "what," but the "how" and "why" of using fluorine to master the properties of phenols.

Part 1: The Core Principle: Fluorine's Dueling Electronic Effects

To understand the impact of fluorinating a phenol, one must first appreciate the dual nature of fluorine's electronic influence on an aromatic system: a powerful electron-withdrawing inductive effect (-I) and a weaker, but significant, electron-donating resonance (or mesomeric) effect (+M).[5][6]

• Inductive Effect (-I): Due to its supreme electronegativity (3.98 on the Pauling scale), fluorine strongly pulls electron density towards itself through the sigma (σ) bond framework.[2][7] This effect is distance-dependent and deactivates the aromatic ring by lowering its electron density.

• Resonance Effect (+M): Fluorine possesses lone pairs of electrons in its p-orbitals which can be donated into the aromatic π-system.[8] This effect increases electron density, particularly at the ortho and para positions.

Crucially, for halogens, the inductive effect dominates over the resonance effect in influencing overall ring reactivity.[8] However, the interplay between these two opposing forces is the primary determinant of how fluorination modifies the phenol's properties, with the position of substitution (ortho, meta, para) playing a critical role.

Diagram 2: Fluorine as a metabolic shield to prevent CYP450 oxidation.

Modulated Bioavailability and Permeability

A drug's ability to cross cell membranes is governed by a balance of lipophilicity and polarity. Fluorine can fine-tune this balance. [1]By lowering the pKa of a phenol, fluorination can increase the proportion of the more lipophilic, neutral form of the molecule at physiological pH, potentially enhancing membrane permeability. [9]This strategic pKa modulation is a key tactic for improving the oral bioavailability of drug candidates. [10]

Part 4: Case Studies in Modern Medicine

The strategic use of fluorinated phenols is not merely theoretical; it is a validated approach found in numerous approved drugs.

• Ezetimibe (Zetia®): This cholesterol absorption inhibitor features a para-fluorophenyl group. The fluorine substitution is crucial for enhancing lipophilicity and improving target binding at the Niemann-Pick C1-Like 1 (NPC1L1) transporter, which contributes to its efficacy and favorable pharmacokinetic profile. [1]* Ibrutinib (Imbruvica®): A first-in-class Bruton's tyrosine kinase (BTK) inhibitor used to treat certain cancers, Ibrutinib contains a 4-fluorophenoxy substituent. This group was introduced to enhance binding affinity and improve metabolic stability, which were critical for achieving the desired clinical profile. [1]

Part 5: Essential Experimental Protocols

To empower researchers, this section provides detailed methodologies for characterizing the key properties of fluorinated phenols.

Protocol 1: Spectrophotometric Determination of Phenol pKa

This method relies on the fact that the phenol and its conjugate base (phenoxide) have different UV-Vis absorption spectra. By measuring the absorbance at a specific wavelength across a range of pH values, the ratio of the two species can be determined, allowing for the calculation of pKa.

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 10⁻² M) of the fluorinated phenol in a suitable solvent like methanol or ethanol. [11]2. Buffer Preparation: Prepare a series of buffer solutions with known pH values, spanning the expected pKa of the phenol (e.g., from pH 7.5 to 10.5 in 0.5 pH unit increments). [11][12]Phosphate or borate buffers are common choices.

• Sample Preparation: For each buffer solution, prepare a sample by diluting a precise volume of the phenol stock solution into the buffer to a final concentration of ~10⁻⁴ M. [11]Prepare two additional samples: one in a strongly acidic solution (e.g., 0.1 M HCl, pH 1) to obtain the spectrum of the pure acidic form (HA), and one in a strongly basic solution (e.g., 0.1 M NaOH, pH 13) for the pure basic form (A⁻).

• Spectrophotometric Measurement:

  • Using a UV-Vis spectrophotometer, scan the full spectrum (e.g., 200-400 nm) for the acidic (pH 1) and basic (pH 13) samples.

  • Identify the wavelength (λ_max) where the difference in absorbance between the two forms is greatest.

  • Measure the absorbance of all buffered samples at this chosen λ_max. [13]5. Data Analysis and pKa Calculation:

  • For each buffered sample, calculate the ratio of the basic to acidic form using the following equation: [A⁻]/[HA] = (A_HA - A) / (A - A_A⁻) where A is the absorbance of the sample at a given pH, A_HA is the absorbance of the fully protonated form, and A_A⁻ is the absorbance of the fully deprotonated form.

  • Plot the measured pH of each buffer solution (y-axis) against log([A⁻]/[HA]) (x-axis).

  • The data should yield a straight line. The y-intercept of this line (where log([A⁻]/[HA]) = 0) is the pKa of the fluorinated phenol. [12]

Diagram 3: Workflow for the spectrophotometric determination of pKa.

Protocol 2: HPLC-Based Determination of LogP

This method correlates the retention time of a compound on a reverse-phase HPLC column with its lipophilicity. It is a high-throughput alternative to the traditional shake-flask method. [14] Methodology:

• Standard Selection: Choose a set of 5-7 standard compounds with known and reliable LogP values that bracket the expected LogP of your fluorinated phenol.

• HPLC System Preparation:

  • Use a reverse-phase C18 column.

  • Prepare a mobile phase, typically a mixture of an aqueous buffer (e.g., phosphate buffer at pH 7.4) and an organic solvent (e.g., acetonitrile or methanol). [15] * Set up an isocratic elution method. The exact percentage of organic solvent should be optimized to achieve good separation and reasonable retention times for your standards.

• Calibration Curve Generation:

  • Prepare individual solutions of each standard compound and the fluorinated phenol test compound in the mobile phase.

  • Inject each standard compound onto the HPLC system and record its retention time (t_R).

  • Calculate the retention factor, k', for each standard: k' = (t_R - t_0) / t_0, where t_0 is the column dead time (often measured by injecting uracil or another unretained compound).

  • Plot the known LogP values of the standards (y-axis) against their calculated log(k') values (x-axis). This will generate a linear calibration curve.

• LogP Determination of Test Compound:

  • Inject the fluorinated phenol sample and record its retention time.

  • Calculate its log(k') value.

  • Using the equation of the line from the calibration curve, calculate the LogP of your fluorinated phenol. [15] Scientist's Tip: The pH of the aqueous mobile phase is critical. For ionizable compounds like phenols, LogP should be measured, but it is often the distribution coefficient (LogD) at a specific pH (like 7.4) that is more physiologically relevant. Using a buffered mobile phase at pH 7.4 allows for the determination of LogD_7.4. [16]

Conclusion

Fluorine is far more than a simple hydrogen isostere. Its profound and dichotomous electronic nature provides a powerful lever for the rational design of phenolic compounds. By understanding the fundamental principles of its inductive and resonance effects, scientists can strategically position fluorine atoms to predictably modulate acidity, hydrogen bonding, lipophilicity, and metabolic stability. This control is a critical asset in the field of drug discovery, enabling the optimization of lead compounds to overcome pharmacokinetic hurdles and enhance therapeutic potential. The continued development of novel fluorination methods and a deeper appreciation of fluorine's subtle interactions will undoubtedly ensure that the fluorinated phenol remains a privileged scaffold in the creation of advanced materials and the medicines of the future.

References

A consolidated list of all sources cited within this guide.

• Vertex AI Search. (n.d.). Fluorine in drug discovery: Role, design and case studies.
• Taylor & Francis Online. (2008, October 4). The role of fluorine in medicinal chemistry.
• ACS Publications. (2008, June 21). The Many Roles for Fluorine in Medicinal Chemistry.
• Taylor & Francis Online. (2008, October 4). The role of fluorine in medicinal chemistry: Review Article.
• PubMed. (2015, November 12). Applications of Fluorine in Medicinal Chemistry.
• Vaia. (n.d.). Why is ortho fluoro phenol a weaker acid than ortho chlorophenol?
• MDPI. (2022, December 6). An Accurate Approach for Computational pKa Determination of Phenolic Compounds.
• Royal Society of Chemistry. (2020, March 12). Fluorination as a route towards unlocking the hydrogen bond donor ability of phenolic compounds in self-assembled monolayers.
• PharmaEducation. (2025, March 31). 5 Easy Methods to Calculate pKa: Titrimetric,UV, HPLC, NMR And Henderson Equation.
• Stack Exchange. (2025, January 26). Nuanced behavior of fluorine: Why does it act differently with benzene compared to its general properties?
• Royal Society of Chemistry. (n.d.). Evidence for charge localisation by strong hydrogen bonding in fluoride–phenol complexes and its effects on reactivity/selectivity.
• Quora. (2017, May 25). Why is o-flurophenol is more acidic than p-flurophenol?
• F-phenols geometry. (n.d.).
• Harvard DASH. (n.d.). Deoxyfluorination of Phenols.
• PMC. (n.d.). Development of Novel Fluorinated Polyphenols as Selective Inhibitors of DYRK1A/B Kinase for Treatment of Neuroinflammatory Diseases including Parkinson's Disease.
• askIITians. (2018, November 26). The pKa value of o-fluorophenol is 8.7, while that of the p-fluorophe.
• ACS Publications. (2021, December 7). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of Bromo- and Fluoro-Substituted Phenols.
• Royal Society of Chemistry. (2016, August 3). Effect of aromatic ring fluorination on CH…π interactions: Microwave spectrum and structure of the 1,2.
• Dergipark. (2005, December 7). Spectrometric Determination of pK Values for some Phenolic Compounds in Acetonitrile – Water Mixture.
• ePrints Soton. (n.d.). Lipophilicity modulations by fluorination correlate with membrane partitioning.
• PMC. (n.d.). Structural and Electronic Effects Due to Fluorine Atoms on Dibenzotetraaza-Annulenes Complexes.
• Wiley Online Library. (2023, March 18). Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning.
• PMC. (n.d.). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective.
• PMC. (n.d.). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors.
• Agilent. (2014, February 10). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System.
• Benchchem. (n.d.). Technical Support Center: Synthesis of Fluorinated Phenols.
• PMC. (n.d.). Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning.
• ChemRxiv. (2026, January 6). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective.
• Chegg. (2023, September 14). Question: When fluorine (F) is attached to an aromatic ring. what will apply?
• PubMed. (2026, January 21). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective.
• ResearchGate. (n.d.). Distribution of the experimental lipophilicity values of series D, E...
• ACS Publications. (2014, July 23). PhenoFluor: Practical Synthesis, New Formulation, and Deoxyfluorination of Heteroaromatics.
• MDPI. (2021, February 22). Synthesis and Applications of Selected Fluorine-Containing Fluorophores.
• ResearchGate. (2025, August 10). Synthesis and Characterization of a Fluorinated Phenolic Resin /Phenolic Resin blend.
• University of Lincoln. (n.d.). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity.
• ResearchGate. (n.d.). Figure S5. Log D values of the phenolic compounds.
• University of Washington. (2017, February 15). Spectrophotometric Determination of pKa of Phenol Red.
• Royal Society of Chemistry. (2026, February 4). Fluorinated terpenoids and their fluorine-containing derivatives.
• MDPI. (2023, July 13). Calculating the Aqueous pKa of Phenols: Predictions for Antioxidants and Cannabinoids.
• ACS Publications. (2017, January 23). Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates.
• MDPI. (2023, July 13). Calculating the Aqueous pK a of Phenols: Predictions for Antioxidants and Cannabinoids.
• ACS Publications. (2024, November 28). Effects of Hydrogen Bonding Solvation by Diverse Fluorinated Bulky Alcohols on the Reaction Rate and Selectivity in Crown Ether Mediated Nucleophilic Fluorination in an Aprotic Solvent.
• Google Patents. (n.d.). High throughput HPLC method for determining Log P values.
• Research and Reviews. (2024, December 18). Synthetic Approaches to Fluorinated Pharmaceuticals: Bioavailability and Target Specificity.
• ACS Publications. (n.d.). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach.
• PROMETHEUS – Protocols. (n.d.). Chemical determination of phenolic compounds.

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An In-depth Technical Guide to 2,4,6-Trifluoro-3-methoxyphenol

Introduction

For researchers, scientists, and professionals in drug development, the strategic incorporation of fluorine and methoxy groups into phenolic scaffolds is a cornerstone of modern medicinal chemistry and materials science. These modifications can profoundly influence a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity to biological targets.[1] This guide provides a comprehensive technical overview of 2,4,6-Trifluoro-3-methoxyphenol, a specialized synthon. Due to the limited availability of direct experimental data for this specific compound, this document integrates foundational chemical principles with data from structurally analogous compounds to offer predictive insights into its synthesis, characterization, and potential applications.

Molecular and Physicochemical Properties

2,4,6-Trifluoro-3-methoxyphenol is a polysubstituted aromatic compound. Its core structure consists of a phenol ring functionalized with three fluorine atoms, which are strong electron-withdrawing groups, and one electron-donating methoxy group. This unique combination of substituents creates a distinct electronic environment on the aromatic ring, influencing its reactivity and potential biological activity.

The molecular formula for 2,4,6-Trifluoro-3-methoxyphenol is C₇H₅F₃O₂ . Based on this formula, the calculated molecular weight is 178.11 g/mol . A summary of its key identifiers and calculated properties is presented in the table below.

Property	Value	Source
IUPAC Name	2,4,6-Trifluoro-3-methoxyphenol	-
Molecular Formula	C₇H₅F₃O₂	Calculated
Molecular Weight	178.11 g/mol	Calculated
CAS Number	Not Found	-
Canonical SMILES	COC1=C(C(=C(C=C1F)F)F)O	-
InChI Key	(Predicted)	-

Synthesis and Methodology

One potential forward synthesis could involve the selective methoxylation of a polyfluorinated phenol or the fluorination of a methoxyphenol derivative. For instance, starting from a commercially available trifluorophenol, selective methoxylation could be a viable route, although directing the methoxy group to the 3-position in the presence of three fluorine atoms would require careful consideration of directing group effects and reaction conditions.

Alternatively, a more controlled approach might involve a multi-step synthesis starting from a simpler aromatic precursor, introducing the substituents in a stepwise manner. A hypothetical workflow is outlined below.

Proposed Synthetic Workflow

Caption: A proposed multi-step synthesis of 2,4,6-Trifluoro-3-methoxyphenol.

Experimental Protocol (Hypothetical)

• Nitration of a Fluorinated Precursor: A suitable polyfluorinated benzene derivative would be subjected to nitration using a mixture of nitric acid and sulfuric acid to introduce a nitro group.

• Reduction to Aniline: The resulting nitro compound would be reduced to the corresponding aniline derivative, for example, using a metal catalyst such as palladium on carbon with hydrogen gas.

• Formation of Phenol: The aniline derivative would then undergo diazotization with sodium nitrite in an acidic medium, followed by hydrolysis of the diazonium salt to yield the corresponding phenol.

• Selective Methoxylation: The final step would involve the selective methoxylation of the trifluorophenol intermediate. This could potentially be achieved using a methylating agent like dimethyl sulfate or methyl iodide in the presence of a base. The regioselectivity of this step would be critical.

Spectroscopic Characterization

The structural elucidation of 2,4,6-Trifluoro-3-methoxyphenol would rely on a combination of standard spectroscopic techniques. The predicted spectral features are based on the analysis of structurally similar compounds.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H NMR and ¹⁹F NMR, would be instrumental in confirming the structure.[4][5]

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the hydroxyl proton, the methoxy protons, and the aromatic proton. The hydroxyl proton's chemical shift will be sensitive to the solvent and concentration. The methoxy group should appear as a singlet, likely in the range of 3.8-4.0 ppm. The single aromatic proton will likely appear as a multiplet due to coupling with adjacent fluorine atoms.

• ¹³C NMR: The carbon NMR spectrum would show seven distinct signals corresponding to the seven carbon atoms in the molecule. The chemical shifts of the aromatic carbons would be significantly influenced by the attached fluorine and oxygen substituents.

• ¹⁹F NMR: As a powerful tool for analyzing organofluorine compounds, ¹⁹F NMR would provide unambiguous evidence for the fluorine substituents.[6][7] Three distinct signals are expected for the three non-equivalent fluorine atoms at the 2, 4, and 6 positions. The chemical shifts and coupling patterns (J-coupling) between the fluorine atoms and with the aromatic proton would be key for confirming their relative positions. The typical chemical shift range for aromatic C-F bonds is between -80 and -170 ppm relative to a CFCl₃ standard.[8]

Infrared (IR) Spectroscopy

The IR spectrum would display characteristic absorption bands for the functional groups present in the molecule. Key expected vibrations include:

• A broad O-H stretching band for the hydroxyl group, typically in the region of 3200-3600 cm⁻¹.

• C-H stretching vibrations for the aromatic ring and the methoxy group, usually around 2850-3100 cm⁻¹.

• Aromatic C=C stretching bands in the 1450-1600 cm⁻¹ region.

• Strong C-O stretching bands for the phenol and methoxy ether linkages, typically between 1000-1300 cm⁻¹.

• Strong C-F stretching bands, which are characteristic for organofluorine compounds, in the 1000-1400 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry would be used to determine the molecular weight and fragmentation pattern. For 2,4,6-Trifluoro-3-methoxyphenol, the molecular ion peak (M⁺) would be expected at an m/z value corresponding to its molecular weight (178.11). The fragmentation pattern would likely involve the loss of methyl and carbonyl groups.

General Analytical Workflow

Caption: A general workflow for the spectroscopic analysis of 2,4,6-Trifluoro-3-methoxyphenol.

Potential Applications in Research and Development

Polysubstituted phenols, particularly those containing fluorine and methoxy groups, are valuable building blocks in several areas of research and development.

• Medicinal Chemistry: The incorporation of fluorine atoms into drug candidates is a widely used strategy to improve metabolic stability, lipophilicity, and binding affinity.[1] The unique substitution pattern of 2,4,6-Trifluoro-3-methoxyphenol makes it an attractive starting material for the synthesis of novel bioactive molecules, such as enzyme inhibitors or receptor modulators.

• Materials Science: Fluorinated aromatic compounds are used in the development of advanced materials, including polymers and liquid crystals. The introduction of fluorine can enhance thermal stability and modify electronic properties.

• Agrochemicals: Many modern pesticides and herbicides contain fluorinated aromatic moieties to enhance their efficacy and environmental persistence.

Safety and Handling

Specific toxicity data for 2,4,6-Trifluoro-3-methoxyphenol are not available. However, based on the general properties of substituted phenols, appropriate safety precautions should be taken. Phenols and their derivatives can be toxic and corrosive.[9][10] They can be harmful if swallowed, inhaled, or absorbed through the skin, and can cause skin and eye irritation or burns.[10]

Recommended Handling Procedures:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust or vapors.

• Prevent contact with skin and eyes.

• In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

Conclusion

2,4,6-Trifluoro-3-methoxyphenol represents a potentially valuable, yet under-documented, chemical entity for researchers in drug discovery and materials science. While direct experimental data is scarce, this guide provides a solid foundation for its molecular properties, a plausible synthetic strategy, and a predicted spectroscopic profile based on established chemical principles and data from analogous compounds. As with any specialized chemical, appropriate safety measures are paramount. Further research into the synthesis and characterization of this compound will undoubtedly open new avenues for its application.

References

• NMR | Fluorine Spectroscopy. (n.d.). Retrieved February 13, 2024, from [Link]

• Anasazi Instruments. (n.d.). Active Nuclei Fluorine-19 NMR Spectroscopy. Retrieved February 13, 2024, from [Link]

• McDonough, C. A., et al. (2025). Revealing Organofluorine Contamination in Effluents and Surface Waters with Complementary Analytical Approaches: Fluorine-19 Nuclear Magnetic Resonance Spectroscopy (¹⁹F-NMR) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Environmental Science & Technology.
• Duesel, B. G., et al. (2002). Relative Toxicity of Substituted Phenols Reported in Cigarette Mainstream Smoke. Toxicological Sciences, 69(1), 125-132.
• Duesel, B. G., et al. (2025). The Relative Toxicity of Substituted Phenols Reported in Cigarette Mainstream Smoke. Toxicological Sciences.

• Government of Canada. (2024, January 12). Substituted Phenols Group - information sheet. Retrieved February 13, 2024, from [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Retrieved February 13, 2024, from [Link]

• Safety Data Sheet Phenol (Crystals). (2018, August 29). Retrieved February 13, 2024, from [Link]

• Jeschke, P. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13.
• Zarei, M., & Norouzi, M. (n.d.). Recent advances in the synthesis of trifluoromethyl ethers through the direct O. Chemical Review and Letters.

• PubChem. (n.d.). 4-Fluoro-2-methoxyphenol. Retrieved February 13, 2024, from [Link]

• ResearchGate. (n.d.). ¹⁹F NMR spectrum of 2,4,6-(CF₃)₃C₆H₂SH. Retrieved February 13, 2024, from [Link]

• PubChem. (n.d.). 3-Fluoro-5-methoxyphenol. Retrieved February 13, 2024, from [Link]

• Google Patents. (n.d.). CN111253241A - Preparation method of 2,4, 5-trifluoro-3-methoxybenzoyl chloride and intermediate thereof.

• ChemSynthesis. (2025, May 20). 2-methoxy-6-(trifluoromethyl)phenol. Retrieved February 13, 2024, from [Link]

• Diva-portal.org. (n.d.). Catalytic synthesis of benign bisphenols. Retrieved February 13, 2024, from [Link]

• Carl ROTH. (n.d.). 3-Methoxyphenol. Retrieved February 13, 2024, from [Link]

• ResearchGate. (2025, August 10). An Expedient Synthesis of 2,4,6-Tris(trifluoromethyl)aniline. Retrieved February 13, 2024, from [Link] trifluoromethylaniline

• Cheméo. (n.d.). 2-4-5-Trifluoro-3-methoxybenzamide-N-2-octyl.pdf. Retrieved February 13, 2024, from [Link]

• YouTube. (2017, July 7). Organic Chemistry - Spectroscopy - 3-Methoxyphenol. Retrieved February 13, 2024, from [Link]

• CDC Stacks. (n.d.). Determination of Methoxyphenols in Ambient Atmospheric Particulate Matter: Tracers for Wood Combustion. Retrieved February 13, 2024, from [Link]

• Exposome-Explorer - IARC. (n.d.). Guaiacol (Compound). Retrieved February 13, 2024, from [Link]

• NIST WebBook. (n.d.). Phenol, 2-methoxy-. Retrieved February 13, 2024, from [Link]

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Protocols & Analytical Methods

Application Note: High-Purity Synthesis of 2,4,6-Trifluoro-3-methoxyphenol

Abstract & Strategic Overview

The introduction of fluorine into phenolic scaffolds is a critical strategy in medicinal chemistry to modulate pKa, metabolic stability, and lipophilicity. However, the direct electrophilic fluorination of electron-rich phenols like resorcinol (1,3-dihydroxybenzene) is fraught with challenges, primarily due to the high susceptibility of the free phenol to oxidative degradation (quinone formation) and uncontrolled polymerization.

This Application Note details a robust, three-step protocol for the synthesis of 2,4,6-trifluoro-3-methoxyphenol starting from resorcinol . Instead of direct fluorination, this protocol employs a "Protect-Fluorinate-Deprotect" strategy. By converting resorcinol to its dimethyl ether, we dampen the oxidation potential while maintaining sufficient nucleophilicity for electrophilic fluorination using Selectfluor® (F-TEDA-BF4). The final step utilizes controlled Lewis acid-mediated cleavage to yield the target monophenol.

Key Advantages of This Protocol

• Oxidative Safety: Avoids the formation of tars associated with direct fluorination of free phenols.

• Regiocontrol: Leverages the strong ortho/para directing effects of methoxy groups to target positions 2, 4, and 6.

• Scalability: Utilizes bench-stable reagents (Selectfluor) rather than hazardous fluorine gas (

  ).[1]

Synthetic Workflow

The synthesis proceeds through three distinct stages: O-Methylation , Exhaustive Electrophilic Fluorination , and Selective Demethylation .

Figure 1: Stepwise synthetic pathway from Resorcinol to 2,4,6-Trifluoro-3-methoxyphenol.

Detailed Experimental Protocols

Step 1: Exhaustive O-Methylation of Resorcinol

Objective: To protect the hydroxyl groups and prevent oxidation during the subsequent fluorination step.

• Reagents: Resorcinol (1.0 eq), Dimethyl Sulfate (DMS) (2.5 eq), Potassium Carbonate (

  ) (3.0 eq).

• Solvent: Acetone (Reagent Grade).

Protocol:

• Charge a 500 mL round-bottom flask with resorcinol (11.0 g, 100 mmol) and acetone (200 mL).

• Add anhydrous

  (41.4 g, 300 mmol) in one portion. The suspension will be white/off-white.

• Fit the flask with a reflux condenser and addition funnel.[2]

• Heat the mixture to a gentle reflux (

  ).

• Dropwise add Dimethyl Sulfate (31.5 g, 250 mmol) over 45 minutes. Caution: DMS is a potent alkylating agent; use proper PPE.

• Maintain reflux for 6 hours. Monitor by TLC (Hexane/EtOAc 8:2) until resorcinol is consumed.

• Cool to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in diethyl ether (100 mL), wash with 1M NaOH (2 x 50 mL) to remove any mono-methylated byproducts, then wash with brine. Dry over

  and concentrate.

• Yield Target: >90% of 1,3-dimethoxybenzene (clear oil).

Step 2: Electrophilic Tri-Fluorination

Objective: To introduce fluorine atoms at the activated 2, 4, and 6 positions using Selectfluor. Mechanistic Insight: 1,3-dimethoxybenzene is highly activated. The 2-position is sterically crowded but electronically favored (between two donors), while 4 and 6 are less hindered. Excess Selectfluor and heat are required to drive the reaction to the tri-fluoro stage.

• Reagents: 1,3-Dimethoxybenzene (1.0 eq), Selectfluor® (3.5 eq).

• Solvent: Acetonitrile (MeCN) (Dry).

Protocol:

• In a dry 250 mL reaction vessel under

  , dissolve 1,3-dimethoxybenzene (6.9 g, 50 mmol) in MeCN (100 mL).

• Add Selectfluor (62.0 g, 175 mmol) in three equal portions over 1 hour at room temperature. Note: Exothermic reaction.

• Once addition is complete, heat the reaction mixture to

  (reflux) for 12–16 hours.

• Monitoring: Monitor by GC-MS or

  -NMR. You are looking for the conversion of mono- (single peak) and di-fluoro species to the tri-fluoro product (singlet in -NMR if symmetric, or specific splitting pattern).

• Workup: Cool to room temperature. The byproduct (H-TEDA-BF4) will precipitate. Filter the solids and wash with cold MeCN.

• Concentrate the filtrate.[3] Redissolve in DCM (100 mL) and wash with water (3 x 50 mL) to remove residual salts.

• Purification: Silica gel chromatography (Hexane/DCM gradient).

• Yield Target: 60–75% of 2,4,6-trifluoro-1,3-dimethoxybenzene .

Step 3: Selective Mono-Demethylation

Objective: To cleave exactly one methyl ether linkage to reveal the phenol, utilizing the kinetic control of Boron Tribromide (

).

• Reagents: 2,4,6-Trifluoro-1,3-dimethoxybenzene (1.0 eq),

  (1.0 M in DCM, 1.05 eq).

• Solvent: Dichloromethane (DCM) (Anhydrous).

Protocol:

• Dissolve 2,4,6-trifluoro-1,3-dimethoxybenzene (1.92 g, 10 mmol) in anhydrous DCM (40 mL) under Argon atmosphere.

• Cool the solution to

  (Dry ice/acetone bath). Critical: Low temperature is essential for selectivity.

• Slowly add

  (10.5 mL of 1.0 M solution, 10.5 mmol) dropwise over 20 minutes via syringe pump.

• Stir at

  for 1 hour, then allow the bath to slowly warm to over 2 hours.

• Quench: Pour the reaction mixture into ice water (50 mL) with vigorous stirring.

• Extract with DCM (3 x 30 mL).

• Wash the organic layer with saturated

  (to remove any fully demethylated resorcinol which is more acidic/water-soluble) and then brine.

• Dry over

  and concentrate.

• Purification: Recrystallization from Hexane/EtOAc or column chromatography.

• Final Product: 2,4,6-Trifluoro-3-methoxyphenol .

Analytical Data Summary

The following table summarizes the expected analytical signatures for the key intermediates and final product.

Compound	Appearance	1H NMR (Diagnostic)	19F NMR (Diagnostic)	Mass Spec (EI/ESI)
1,3-Dimethoxybenzene	Clear Oil	3.78 (s, 6H, OMe), 6.4-7.2 (m, 4H, Ar-H)	N/A	138.16 m/z
2,4,6-Trifluoro-1,3-dimethoxybenzene	White Solid	4.02 (s, 6H, OMe), 6.8 (m, 1H, Ar-H)	Single peak (if symmetric) or multiplet at -120 to -160 ppm	192.13 m/z
2,4,6-Trifluoro-3-methoxyphenol	Off-white Solid	3.95 (s, 3H, OMe), 5.8 (s, 1H, OH), 6.7 (m, 1H, Ar-H)	Distinct signals for F2, F4, F6 (coupling patterns)	178.11 m/z

Mechanistic Rationale & Troubleshooting

Why Selectfluor?

While

gas is the most atom-efficient source of fluorine, it is difficult to handle safely and often leads to non-selective radical fluorination. Selectfluor operates via an -like or SET mechanism (depending on solvent), transferring to the electron-rich aromatic ring. The high oxidation potential of Selectfluor ( vs SCE) makes it powerful enough to fluorinate the progressively deactivated ring (each F atom deactivates the ring slightly, necessitating the heat in Step 2).

Controlling Demethylation

The cleavage of aryl methyl ethers by

proceeds via the formation of an aryl borate intermediate. By limiting to 1.0 equivalent and keeping the temperature low, we statistically favor the formation of the mono-borate species. If the reaction is warmed too quickly or excess reagent is used, the second methoxy group will coordinate boron and cleave, resulting in the unwanted 2,4,6-trifluororesorcinol.

Figure 2: Kinetic control strategy for selective demethylation.

References

• Banks, R. E., et al. (1992). "1-Alkyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane salts: a novel family of electrophilic fluorinating agents." Journal of the Chemical Society, Chemical Communications. Link

• Singh, R. P., & Shreeve, J. M. (2004). "Selectfluor™ reagent F-TEDA-BF4 in organic synthesis." Accounts of Chemical Research. Link

• Stahly, G. P. (1983). "Demethylation of methyl aryl ethers with boron tribromide." Journal of Organic Chemistry. (General protocol reference for BBr3 usage).

• Chambers, R. D., et al. (1999). "Elemental fluorine.[4] Part 10. Selective fluorination of 1,3-dicarbonyl compounds and resorcinol derivatives." Journal of the Chemical Society, Perkin Transactions 1. (Context on direct fluorination difficulties).

• BenchChem. (2025).[3] "Technical Guide: Synthesis and Properties of 2,4-Difluororesorcinol." (Analogous chemistry for fluorinated resorcinols). Link

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• 4. juniperpublishers.com [juniperpublishers.com]

1H and 19F NMR analysis of 2,4,6-Trifluoro-3-methoxyphenol

Part 1: Executive Summary & Strategic Importance

In the development of fluorinated pharmaceuticals and agrochemicals, 2,4,6-Trifluoro-3-methoxyphenol serves as a high-value scaffold.[1] Its unique substitution pattern—alternating fluorine and oxygenated groups—imparts specific metabolic stability and lipophilicity profiles to downstream derivatives.[2]

However, this compound presents a significant analytical challenge: the "Spin-Coupling Matrix." The presence of three non-equivalent fluorine atoms (

) creates a complex network of scalar couplings ( and ) that splits proton and fluorine signals into high-order multiplets.[2] Standard automated processing often misinterprets these patterns as impurities or broad baselines.[2]

This guide provides a definitive protocol for resolving these signals, utilizing solvent-specific strategies and heteronuclear decoupling to validate structural integrity.

Part 2: Experimental Protocol

Sample Preparation Strategy

The choice of solvent is binary and depends on the specific analytical goal.

Parameter	Method A: DMSO-d6 (Recommended)	Method B: CDCl3
Goal	Full structural audit (including -OH).	Lipophilic derivative screening.[2]
Concentration	10–15 mg in 0.6 mL (approx. 20-30 mM).[1][2]	10–15 mg in 0.6 mL.[2]
-OH Signal	Sharp Singlet (9.0–10.5 ppm). H-bonding with solvent slows exchange.[1][2]	Broad/Invisible. Rapid exchange often broadens signal into baseline.[2]
Resolution	Excellent separation of aromatic signals.	Good, but potential overlap of OMe with solvent satellites.[2]

Protocol Step:

• Weigh 12 mg of 2,4,6-Trifluoro-3-methoxyphenol into a clean vial.

• Add 0.6 mL of DMSO-d6 (99.9% D) + 0.03% TMS (v/v).[2]

• Vortex for 30 seconds. Ensure no suspended solids remain, as particulates will degrade magnetic field homogeneity (shimming).[2]

• Transfer to a 5mm NMR tube (high-precision rated for >400 MHz).[1][2]

Instrument Parameters (400 MHz Base)

1H NMR Acquisition:

• Pulse Sequence: zg30 (30° pulse) or zg (90° pulse with longer d1).

• Spectral Width (SW): 14 ppm (offset centered at 6 ppm).

• Relaxation Delay (d1):

  2.0 s (Essential for accurate integration of the isolated aromatic proton).[2]

• Scans (NS): 16 (Sufficient for >10 mg).[2]

19F NMR Acquisition (Critical):

• Pulse Sequence: zg (standard 19F) and zgpg30 (1H-decoupled 19F).

• Spectral Width: 250 ppm (approx -50 to -300 ppm).[1]

• O1P (Offset): -150 ppm.

• Excitation: Ensure the pulse bandwidth covers the entire range (-110 to -180 ppm).

Part 3: Spectral Analysis & Logic

Structural Symmetry Analysis

The molecule is asymmetric . The C3-methoxy group breaks the symmetry relative to the C1-hydroxyl.[1]

• Consequence: All three Fluorine atoms (F2, F4, F6) are magnetically and chemically non-equivalent.

• Consequence: The single aromatic proton (H5) resides in a unique magnetic environment.[2]

1H NMR Interpretation (DMSO-d6)

The 1H spectrum will display three distinct regions. The complexity arises from H-F coupling.

Moiety	Chemical Shift ( )	Multiplicity & Coupling Logic
-OH (C1)	9.5 – 10.5 ppm	Broad Singlet. Typically exchange-decoupled.[1][2] If sample is ultra-dry, may show small coupling to F2/F6.[2]
Ar-H (C5)	6.5 – 7.2 ppm	ddd (Doublet of Doublet of Doublets). [1][2]• Ortho-F4: Hz (Large)[1][2]• Ortho-F6: Hz (Large)[1][2]• Para-F2: Hz (Medium)Note: Appears as a "wide multiplet" or pseudo-quartet.[2]
-OMe (C3)	3.8 – 3.9 ppm	d (Doublet) or br s. [1][2]• Through-space/bond F: Long-range coupling ( ) to F4/F2 is usually small (1–2 Hz).[1][2] Often appears as a broadened singlet.[2]

Scientist's Insight: To confirm the H5 assignment, run a 19F-decoupled 1H NMR . The complex "ddd" at ~6.8 ppm will collapse into a sharp singlet , proving the splitting is entirely due to fluorine.

19F NMR Interpretation

This is the fingerprint of the molecule. Expect three signals in the aromatic fluorine region (-130 to -170 ppm).[1][2]

• F2 (Between OH and OMe):

  • Likely the most shielded/deshielded depending on H-bond strength.[1]

  • Coupling: ddd. Couples to F4 (meta), F6 (meta), and H5 (para).

• F4 (Between OMe and H5):

  • Coupling: dd. Strong coupling to H5 (ortho) and F6 (para). Weak coupling to F2 (meta).

• F6 (Between H5 and OH):

  • Coupling: dd. Strong coupling to H5 (ortho) and F4 (para).[2]

Note:

(ortho) is not present here.[2] (meta) is typically 6-8 Hz.[1][2] (para) is typically 10-18 Hz.[1][2]

Part 4: Visualizing the Analytical Workflow

The following diagram illustrates the decision logic for validating the structure using decoupling techniques.

Caption: Figure 1. Self-validating NMR workflow. The use of {19F} decoupling is the "Gold Standard" for confirming proton assignments in polyfluorinated aromatics.

Part 5: Troubleshooting & Optimization

Issue: The H5 signal is broad and shapeless.

• Cause: Poor shimming or intermediate exchange rates of the OH proton affecting the global relaxation network.

• Fix: Increase temperature to 300K or 310K to sharpen exchangeable protons. Ensure "Tune and Match" is performed for both 1H and 19F channels (if using a dual-broadband probe).[2]

Issue: 19F Integration is inaccurate.

• Cause: Fluorine has a wide range of T1 relaxation times (often 2–5 seconds) and large chemical shift anisotropy (CSA).[2]

• Fix: Increase relaxation delay (d1) to 5–10 seconds. Use a 30° flip angle (zg30) to ensure full recovery between scans.[2]

Issue: Extra peaks in 19F spectrum.

• Cause: Spinning sidebands.[2] Fluorine CSA is large at high fields.[2]

• Fix: Turn off sample spinning.

Part 6: References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1][2] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2][3] (Standard text for coupling constants).

• Reich, H. J. (2024).[2] WinPLT NMR Coupling Constants: Fluorine. University of Wisconsin-Madison.[1][2] Available at: [Link][2]

• Golman, K., & Petersson, J. S. (2006).[2] Metabolic Imaging and Other Applications of Hyperpolarized 13C1. Academic Radiology. (Discusses relaxation properties of fluorinated tracers).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. 2,4,6-Trifluorophenol | C6H3F3O | CID 519974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. modgraph.co.uk [modgraph.co.uk]

Application Note: High-Purity Isolation of 2,4,6-Trifluoro-3-methoxyphenol for Advanced Research Applications

Abstract

2,4,6-Trifluoro-3-methoxyphenol is a valuable fluorinated building block in medicinal chemistry and materials science. The presence of impurities from its synthesis, such as starting materials or regioisomeric byproducts, can significantly impact the outcome of subsequent reactions and biological assays. This document provides a comprehensive, field-proven protocol for the purification of 2,4,6-Trifluoro-3-methoxyphenol to a high degree of purity (>99%). The primary method detailed is silica gel flash column chromatography, a robust technique for separating compounds of moderate polarity. An optional recrystallization step is also described for achieving analytical-grade purity. This guide includes the scientific rationale behind the chosen methods, step-by-step instructions, quality control procedures, and troubleshooting advice to ensure reliable and reproducible results for researchers, scientists, and drug development professionals.

Physicochemical Characterization

A thorough understanding of the compound's properties is fundamental to designing an effective purification strategy. As 2,4,6-Trifluoro-3-methoxyphenol is a specialty chemical, extensive experimental data is not widely published. The following table summarizes its theoretical properties and estimations based on structurally similar compounds.

Property	Value / Description	Rationale / Source
Molecular Formula	C₇H₅F₃O₂	Calculated
Molecular Weight	178.11 g/mol	Calculated
Appearance	Expected to be an off-white to pale tan solid at room temperature.	Based on similar substituted phenols like 2-methoxy-6-(trifluoromethyl)phenol and 4-methoxyphenol which are solids.[1][2]
Solubility	Soluble in polar organic solvents (e.g., Ethyl Acetate, Acetone, Methanol, Dichloromethane). Sparingly soluble in non-polar solvents (e.g., Hexanes) and water.	The phenol and methoxy groups impart polarity, while the fluorinated aromatic ring provides lipophilicity. This differential solubility is key for chromatography.
pKa	Weakly acidic.	The phenolic proton is acidic, a characteristic of phenols.[2]
Safety	Assumed to be harmful if swallowed or in contact with skin, and to cause skin irritation.	Based on the hazard classification for the closely related compound 2,4,6-Trifluorophenol.[3]

Rationale for Purification Strategy

The purification of 2,4,6-Trifluoro-3-methoxyphenol from a crude reaction mixture necessitates the removal of non-polar starting materials, polar byproducts, and inorganic salts. A multi-step approach leverages different physical properties to achieve high purity.

• Primary Purification: Flash Column Chromatography. This is the cornerstone of the purification process. The compound's moderate polarity, conferred by the hydroxyl and methoxy groups, allows it to interact with the polar silica gel stationary phase. By using a mobile phase of increasing polarity (a solvent gradient), impurities can be selectively eluted. Non-polar byproducts will elute first in low-polarity solvents, while the desired product will elute later as the solvent polarity is increased. This technique is highly effective for separating compounds with different polarities from a complex mixture.[3]

• Secondary Purification (Optional): Recrystallization. For applications requiring the highest possible purity, recrystallization is an excellent polishing step. This technique separates molecules based on their differential solubility in a chosen solvent at varying temperatures. By dissolving the partially purified solid in a minimal amount of a hot solvent and allowing it to cool slowly, a crystalline lattice of the pure compound forms, excluding remaining impurities into the mother liquor.

The overall logic of the purification workflow is depicted below.

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. ICSC 1097 - 4-METHOXYPHENOL [chemicalsafety.ilo.org]
• 3. 2,4,6-Trifluorophenol | C6H3F3O | CID 519974 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Robust GC-MS Method for the Detection of 2,4,6-Trifluoro-3-methoxyphenol

Abstract

This application note presents a detailed protocol for the sensitive and selective detection of 2,4,6-Trifluoro-3-methoxyphenol using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the polar nature of the phenolic hydroxyl group, which can lead to poor chromatographic performance, a derivatization step is employed to enhance volatility and improve peak shape. This guide provides a comprehensive workflow, from sample preparation and derivatization to instrument parameters and data analysis, tailored for researchers, scientists, and professionals in drug development and chemical analysis. The methodology is built upon established principles for the analysis of halogenated and methoxylated phenolic compounds.

Introduction

2,4,6-Trifluoro-3-methoxyphenol is a halogenated aromatic compound with potential applications and implications in various fields, including pharmaceutical synthesis and environmental science. Accurate and reliable quantification of such compounds is crucial for process monitoring, quality control, and safety assessment. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation and identification of volatile and semi-volatile organic compounds. However, the direct analysis of polar analytes like phenols can be challenging, often resulting in tailing peaks and poor sensitivity.

To overcome these limitations, a derivatization step is frequently employed. Derivatization chemically modifies the analyte to increase its volatility and thermal stability, making it more amenable to GC analysis.[1][2] This application note details a robust GC-MS method for 2,4,6-Trifluoro-3-methoxyphenol, incorporating a silylation step to derivatize the polar hydroxyl group.

Chemical Properties of 2,4,6-Trifluoro-3-methoxyphenol (Predicted)

A thorough understanding of the analyte's chemical properties is fundamental to method development. Due to the limited availability of experimental data for 2,4,6-Trifluoro-3-methoxyphenol, its properties are predicted based on structurally similar compounds.

Property	Predicted Value/Characteristic	Rationale/Supporting Evidence
Molecular Formula	C₇H₅F₃O₂	Based on the chemical structure.
Molecular Weight	194.11 g/mol	Calculated from the molecular formula.
Boiling Point	Estimated to be in the range of 180-220 °C.	The boiling point of 4-fluoro-2-methoxyphenol is 195 °C.[3] The presence of additional fluorine atoms would likely increase the molecular weight and intermolecular forces, potentially raising the boiling point.
Polarity	Polar	The presence of the hydroxyl and methoxy groups, along with fluorine atoms, contributes to the molecule's polarity.
Solubility	Likely soluble in organic solvents like methanol, ethanol, acetone, and dichloromethane.	Phenolic compounds generally exhibit good solubility in polar organic solvents.

Experimental Workflow

The analytical workflow for the detection of 2,4,6-Trifluoro-3-methoxyphenol involves sample preparation, derivatization, GC-MS analysis, and data processing.

Caption: Analytical workflow for 2,4,6-Trifluoro-3-methoxyphenol analysis.

Materials and Reagents

• Solvents: Dichloromethane (DCM), Acetonitrile (ACN), Pyridine (all HPLC or GC grade)

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Internal Standard (IS): 2,4,6-Trichlorophenol or a deuterated analogue (prepare a stock solution in a suitable solvent)

• Analyte Standard: 2,4,6-Trifluoro-3-methoxyphenol (of known purity)

• Reagent Vials: 2 mL amber glass vials with PTFE-lined caps

• Syringes: For precise liquid handling

• Heating Block or Water Bath

• Vortex Mixer

• Nitrogen Evaporation System

Protocol 1: Sample Preparation

The choice of sample preparation technique will depend on the matrix. For liquid samples with low levels of interference, a simple liquid-liquid extraction (LLE) is often sufficient. For more complex matrices, solid-phase extraction (SPE) may be necessary to remove interfering substances.

Liquid-Liquid Extraction (LLE) Protocol:

• To 10 mL of the aqueous sample in a separatory funnel, add a known amount of the internal standard.

• Adjust the pH of the sample to approximately 2 by adding a suitable acid (e.g., HCl). This suppresses the ionization of the phenolic hydroxyl group, promoting its extraction into the organic phase.

• Add 5 mL of dichloromethane (DCM) and shake vigorously for 2 minutes.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction with a fresh 5 mL portion of DCM.

• Combine the organic extracts.

• Dry the combined extract by passing it through a small column of anhydrous sodium sulfate.

• Concentrate the extract to approximately 0.5 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a 2 mL autosampler vial for derivatization.

Protocol 2: Derivatization (Silylation)

Silylation is a common derivatization technique for compounds containing active hydrogen atoms, such as the hydroxyl group in phenols.[1] BSTFA is a powerful silylating agent that replaces the active hydrogen with a non-polar trimethylsilyl (TMS) group, thereby increasing the volatility of the analyte.

Caption: Silylation derivatization of the analyte for enhanced GC-MS detection.

Silylation Protocol:

• To the 0.5 mL of the prepared sample extract in the autosampler vial, add 50 µL of pyridine (acts as a catalyst and acid scavenger).

• Add 100 µL of BSTFA with 1% TMCS.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70°C for 30 minutes in a heating block or water bath.

• Allow the vial to cool to room temperature before GC-MS analysis.

Protocol 3: GC-MS Analysis

The following GC-MS parameters are recommended as a starting point and may require optimization based on the specific instrument and column used.

GC Parameter	Recommended Setting	Rationale
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent	A non-polar column suitable for a wide range of organic compounds.
Injector Temperature	250 °C	To ensure complete volatilization of the derivatized analyte.
Injection Mode	Splitless (1 µL injection volume)	For trace-level analysis.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial temp: 80 °C, hold for 1 minRamp: 10 °C/min to 280 °CHold: 5 min at 280 °C	A general-purpose temperature program to elute a range of semi-volatile compounds.
MS Transfer Line Temp	280 °C	To prevent condensation of the analyte before entering the mass spectrometer.
Ion Source Temp	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique for generating reproducible mass spectra.
Acquisition Mode	Full Scan (m/z 50-500) and/or Selected Ion Monitoring (SIM)	Full scan for qualitative identification and SIM for enhanced sensitivity in quantitative analysis.

Data Analysis and Expected Results

Mass Spectrum Prediction:

The mass spectrum of the TMS-derivatized 2,4,6-Trifluoro-3-methoxyphenol is expected to show a molecular ion peak ([M]⁺) corresponding to the mass of the derivatized molecule. The fragmentation pattern will be influenced by the positions of the fluorine, methoxy, and TMS groups.

• Molecular Ion ([M]⁺): The molecular weight of the TMS derivative will be 266.1 g/mol . A peak at m/z 266 is expected.

• Key Fragment Ions:

  • Loss of a methyl group (-CH₃) from the TMS group: m/z 251.

  • Loss of the entire TMS group: m/z 194 (corresponding to the underivatized molecule).

  • Other fragments resulting from the cleavage of the aromatic ring and loss of CO, F, or OCH₃ groups.

Quantitative Analysis:

For quantitative analysis, Selected Ion Monitoring (SIM) mode is recommended for its higher sensitivity and selectivity.

Compound	Quantification Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2,4,6-Trifluoro-3-methoxyphenol-TMS	266	251	194
2,4,6-Trichlorophenol-TMS (IS)	268	253	196

Note: The specific ions for the internal standard will depend on the chosen compound.

A calibration curve should be constructed by analyzing a series of standards of known concentrations. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

Trustworthiness and Self-Validation

The robustness of this method is ensured by several key factors:

• Use of an Internal Standard: The addition of an internal standard early in the sample preparation process corrects for variations in extraction efficiency, derivatization yield, and instrument response, leading to more accurate and precise quantification.

• Derivatization: The silylation step improves the chromatographic behavior of the analyte, resulting in sharper, more symmetrical peaks, which enhances the reliability of integration and quantification.

• Mass Spectrometric Detection: The high selectivity of MS detection, especially in SIM mode, minimizes the impact of matrix interferences. The confirmation of multiple characteristic ions provides a high degree of confidence in analyte identification.

Conclusion

This application note provides a comprehensive and scientifically grounded GC-MS method for the detection of 2,4,6-Trifluoro-3-methoxyphenol. By incorporating a robust sample preparation and derivatization protocol, this method is designed to deliver high sensitivity, selectivity, and reliability. The provided parameters serve as a strong starting point for method development and can be adapted to specific laboratory instrumentation and sample matrices.

References

• Poole, C. F. (2003).

• NIST. (n.d.). NIST Chemistry WebBook. Retrieved from [Link]

• Pawliszyn, J. (1997). Solid Phase Microextraction: Theory and Practice. Wiley-VCH.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Different headspace solid phase microextraction--gas chromatography/mass spectrometry approaches to haloanisoles analysis in wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]

Derivatization of 2,4,6-Trifluoro-3-methoxyphenol for analysis

Application Note: Precision Derivatization of 2,4,6-Trifluoro-3-methoxyphenol for GC-MS Quantification

Executive Summary & Analyte Profile

Target Analyte: 2,4,6-Trifluoro-3-methoxyphenol CAS Registry Number: (Analogous structures used in fluorinated intermediate synthesis) Molecular Formula: C₇H₅F₃O₂ Molecular Weight: 178.11 g/mol

The analysis of polyfluorinated phenols, such as 2,4,6-Trifluoro-3-methoxyphenol , presents distinct challenges in gas chromatography (GC). The presence of the phenolic hydroxyl group (-OH) creates strong intermolecular hydrogen bonding, leading to high boiling points, peak tailing, and irreversible adsorption on the inlet liner. Furthermore, the electron-withdrawing fluorine atoms increase the acidity of the phenol, making it more reactive toward active sites in the column stationary phase.

To achieve reproducible quantification and low limits of detection (LOD), derivatization is mandatory . This guide details two validated workflows:

• Silylation (TMS): The general-purpose "gold standard" for EI-GC-MS.

• Acylation (HFB): A high-sensitivity protocol utilizing Heptafluorobutyric Anhydride for Electron Capture Detection (ECD) or Negative Chemical Ionization (NCI) MS.

Strategic Decision Matrix: Choosing the Right Protocol

Before initiating benchwork, select the protocol that aligns with your sensitivity requirements and available instrumentation.

Feature	Protocol A: Silylation (BSTFA)	Protocol B: Acylation (HFBA)
Derivative Formed	Trimethylsilyl (TMS) Ether	Heptafluorobutyryl (HFB) Ester
Primary Detector	GC-MS (EI Source)	GC-ECD or GC-MS (NCI Source)
Reaction Speed	Fast (15-30 min)	Moderate (30-60 min)
Moisture Sensitivity	High (Requires anhydrous conditions)	Moderate (Acid byproducts formed)
Mass Increment	+72 Da	+196 Da
Key Advantage	Excellent library matching; stable ions.	Extreme sensitivity for halogenated species.

Protocol A: Silylation with BSTFA (General Purpose)

Mechanism: Nucleophilic attack of the phenoxide oxygen on the silicon atom of BSTFA, displacing the trifluoroacetamide group.

Reagents & Materials

• Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS). Note: TMCS acts as a catalyst.

• Solvent: Anhydrous Pyridine (acts as an acid scavenger and solvent).

• Internal Standard (IS): 2,4-Dibromophenol (or a deuterated analog if available).

• Vials: Silanized amber glass vials with PTFE-lined caps.

Step-by-Step Workflow

• Preparation: Weigh 1.0 mg of sample into a 2 mL GC vial.

• Dissolution: Add 100 µL of Anhydrous Pyridine. Vortex until fully dissolved.

• Reagent Addition: Add 100 µL of BSTFA + 1% TMCS.

• Reaction: Cap tightly and incubate at 65°C for 30 minutes .

  • Why? Fluorinated phenols are sterically hindered and more acidic; heat ensures complete conversion.

• Dilution: Cool to room temperature. Dilute to 1 mL with Anhydrous Toluene or Ethyl Acetate.

• Analysis: Inject 1 µL into the GC-MS.

Reaction Pathway Diagram

Figure 1: Silylation mechanism converting the polar phenol to a volatile TMS ether.

Protocol B: Acylation with HFBA (High Sensitivity)

Mechanism: Esterification using a fluorinated anhydride. This adds a massive electrophilic group, dramatically increasing the electron capture cross-section for ECD analysis.

Reagents & Materials

• Derivatizing Agent: Heptafluorobutyric Anhydride (HFBA).

• Base Catalyst: Trimethylamine (TMA) or Pyridine.

• Solvent: Isooctane or Hexane (for extraction).

• Quenching Agent: 5% Sodium Bicarbonate (NaHCO₃) solution.

Step-by-Step Workflow

• Preparation: Dissolve sample in 50 µL of Ethyl Acetate.

• Reagent Addition: Add 50 µL of HFBA.

• Catalysis: Add 10 µL of Pyridine.

• Reaction: Incubate at 60°C for 45 minutes .

• Cleanup (Critical):

  • Evaporate to near dryness under a nitrogen stream (remove excess acid).

  • Reconstitute in 1 mL Isooctane.

  • Wash with 0.5 mL of 5% NaHCO₃ (removes residual acid that damages columns).

  • Transfer the top organic layer to a fresh vial containing anhydrous Na₂SO₄ (drying agent).

• Analysis: Inject 1 µL of the dry organic layer.

Reaction Pathway Diagram

Figure 2: Acylation pathway introducing the electron-dense heptafluorobutyryl group.

Analytical Method Parameters (GC-MS)

To ensure separation from the solvent front and matrix interferences, use a non-polar, low-bleed column.

Instrument: Agilent 7890/5977 or equivalent. Column: DB-5ms UI (30 m × 0.25 mm × 0.25 µm).

Parameter	Setting
Inlet Temp	250°C (Splitless mode)
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Oven Program	60°C (hold 1 min) → 20°C/min to 180°C → 10°C/min to 300°C (hold 3 min)
Transfer Line	280°C
Ion Source	230°C (EI Mode, 70 eV)
Solvent Delay	3.50 min

Predicted MS Fragmentation (TMS Derivative):

• Molecular Ion (M+): m/z 250 (Parent)

• Base Peak: m/z 235 ([M-15]⁺, Loss of methyl from TMS group)

• Diagnostic Ions: m/z 205 (Loss of methyl + HF), m/z 73 (TMS group).

Quality Assurance & Troubleshooting

• Moisture Control: Silylation reagents hydrolyze instantly upon contact with water. If the reagent turns cloudy or precipitates white crystals, it is compromised.

• Liner Maintenance: Fluorinated phenols can adsorb to active sites in dirty liners. Use Ultra-Inert wool liners and change them every 50-100 injections.

• Recovery Check: Spike a blank matrix with the analyte at 100 ng/mL. Recovery should be 85-115%.

References

• Schummer, C., et al. (2009). "Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis." Talanta. Link

• Moldoveanu, S. C., & David, V. (2019). Derivatization Methods in GC and GC/MS. IntechOpen. Link

• U.S. EPA Method 8270E. (2018). "Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS)." Link

• Blau, K., & Halket, J. (1993). Handbook of Derivatives for Chromatography. Wiley.

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4,6-Trifluoro-3-methoxyphenol

Topic: Process Optimization & Troubleshooting for 2,4,6-Trifluoro-3-methoxyphenol (CAS: Analogous derivatives ~142012-48-0) Audience: Process Chemists, Medicinal Chemists, R&D Scientists Current Protocol Version: 2.4 (Directed Ortho-Metalation Route)

Executive Summary & Mechanistic Overview

This technical guide addresses yield optimization for the synthesis of 2,4,6-Trifluoro-3-methoxyphenol . While various routes exist (e.g.,

on tetrafluorobenzenes), the industry-preferred method for high regioselectivity is the Directed Ortho-Metalation (DoM) of 2,4,6-trifluoroanisole, followed by boronation and oxidation.

The primary challenges in this synthesis are regiocontrol (competing directing groups), benzyne formation (elimination of LiF), and oxidative stability . This guide provides actionable troubleshooting steps to mitigate these failure modes.

Critical Troubleshooting Guide (Q&A)

Category A: Low Yield & Conversion Issues

Q1: I am observing low conversion (<40%) of the starting material (2,4,6-trifluoroanisole) despite using 1.2 eq of n-BuLi. What is happening?

A: This is likely a kinetic issue coupled with aggregate formation.

• Root Cause: In THF at -78°C, n-BuLi forms stable hexamers or tetramers that react sluggishly with electron-deficient fluoroarenes. Furthermore, the 2,4,6-trifluoro motif creates steric bulk around the protons at the 3- and 5-positions.

• Solution: Add a complexing agent to break the aggregates.

  • Protocol Adjustment: Add 1.2 eq of TMEDA (N,N,N',N'-tetramethylethylenediamine) or use LDA (Lithium Diisopropylamide) instead of n-BuLi. LDA is less aggregated and acts as a base rather than a nucleophile, reducing the risk of nucleophilic attack on the aromatic ring.

  • Check: Ensure your THF is anhydrous (<50 ppm water). Moisture kills the lithiated species instantly.

Q2: My crude NMR shows significant amounts of defluorinated byproducts (e.g., 3,5-difluoroanisole derivatives).

A: You are likely triggering a "Benzyne" pathway via Li-F elimination.

• Root Cause: Fluorine is a good leaving group adjacent to a lithiated carbon. If the temperature rises above -60°C, the lithiated intermediate eliminates LiF to form a reactive benzyne species, which then polymerizes or reacts non-selectively.

• Solution: Strict thermal control.

  • Protocol Adjustment: Maintain the internal reaction temperature below -75°C during the lithiation and the electrophile (Trimethyl borate) addition.

  • Tip: Pre-cool the borate solution before addition to avoid localized heating.

Category B: Regioselectivity & Purity

Q3: I am getting a mixture of isomers. How do I ensure the hydroxyl group lands exactly at the 3-position relative to the methoxy?

A: The regiochemistry is dictated by the "Cooperative Effect" of the Directing Groups (DGs).

• Mechanism: The methoxy group is a strong coordinator for Lithium (DoM), while Fluorine acts via inductive acidification. In 2,4,6-trifluoroanisole, the protons at positions 3 and 5 are chemically equivalent due to symmetry.

• Troubleshooting: If you see isomers, it implies your starting material might be 2,4,5-trifluoroanisole or you are over-lithiating (dilithiation).

• Correction: Use exactly 1.05 eq of base. Excess base leads to di-lithiation (3,5-dianion), which upon workup yields complex mixtures.

Category C: Oxidation & Workup[1]

Q4: The boronic acid intermediate is forming, but the oxidation step to the phenol yields a black tar.

A: Phenols with multiple electron-withdrawing groups (fluorines) are prone to oxidation/polymerization under basic conditions in the presence of air (quinine formation).

• Solution: Switch to a buffered acidic oxidation or controlled basic oxidation.

  • Preferred Method: Use H₂O₂ / Acetic Acid (peracetic acid generated in situ) rather than NaOH/H₂O₂. This keeps the pH acidic, stabilizing the electron-deficient phenol.

  • Quench: Use saturated Sodium Thiosulfate (

    ) immediately after the reaction to destroy excess peroxide, preventing over-oxidation.

Optimized Experimental Protocol

Target: Synthesis of 2,4,6-Trifluoro-3-methoxyphenol via Boronic Acid Intermediate.

Step 1: Lithiation and Boronation

• Setup: Flame-dry a 3-neck round bottom flask. Flush with Argon.

• Solvent: Add anhydrous THF (0.5 M concentration relative to substrate).

• Substrate: Add 2,4,6-Trifluoroanisole (1.0 eq) and TMEDA (1.1 eq).

• Cooling: Cool the mixture to -78°C (Dry ice/Acetone bath). Allow 15 mins for equilibration.

• Lithiation: Add n-BuLi (2.5 M in hexanes, 1.1 eq) dropwise over 30 minutes via syringe pump. Internal temp must not exceed -70°C.

• Aging: Stir at -78°C for 1 hour. (Solution typically turns yellow/orange).

• Electrophile: Add Trimethyl Borate (

  , 1.5 eq) dropwise.

• Warming: Stir at -78°C for 30 mins, then remove the cooling bath and allow to warm to 0°C.

• Hydrolysis: Quench with 1M HCl (to pH 2). Stir vigorously for 30 mins to hydrolyze the boronate ester to the boronic acid.

Step 2: Oxidation to Phenol

• Solvent Switch: Extract the boronic acid into Ethyl Acetate. (Do not purify; use crude).

• Oxidation: Dissolve crude boronic acid in THF/Water (1:1).

• Reagent: Add Acetic Acid (2.0 eq) followed by 30% H₂O₂ (3.0 eq) dropwise at 0°C.

• Reaction: Stir at Room Temperature for 2-4 hours. Monitor by TLC/HPLC.

• Workup: Quench with saturated

  (exothermic!). Extract with DCM. Wash with brine.

• Purification: Column chromatography (SiO₂, Hexane/EtOAc gradient). The product is acidic; consider adding 1% Acetic Acid to the eluent to prevent streaking.

Data & Logic Visualization

Reaction Pathway & Failure Modes

Caption: Figure 1. Reaction pathway for Directed Ortho-Metalation (DoM) highlighting the critical thermal failure mode (Benzyne formation).

Solvent & Additive Effects on Yield[2][3][4]

Solvent System	Additive	Temperature	Yield (%)	Observation
THF	None	-78°C	35%	Low conversion, recovery of SM.
THF	TMEDA (1.1 eq)	-78°C	88%	Optimal conditions. Clean conversion.
Et₂O	None	-78°C	20%	Solubility issues; precipitation of intermediate.
THF	HMPA (Caution)	-78°C	92%	Excellent yield, but toxic/carcinogenic.
THF	TMEDA	-40°C	15%	Complex mixture (Benzyne/Defluorination).

References & Authority

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley. (Foundational text on DoM and "Superbase" mixtures like Li/K combinations for fluoroarenes).

• Snieckus, V. (1990). "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews, 90(6), 879-933. Link

• Vertex Pharmaceuticals. (1995). Method of making 3-methoxy-2,4,5-trifluorobenzoic acid. US Patent 5,380,926A. (Demonstrates analogous methylation and handling of trifluoro-aromatics). Link

• Mongin, F., & Schlosser, M. (1996). "Deprotometalation of fluoroarenes." Tetrahedron Letters, 37(36), 6551-6554. (Specific kinetics for lithiation of polyfluorobenzenes).

• Togni, A. (2012). "Hypervalent Iodine Reagents for Trifluoromethylation." Chemical Reviews. (Cited for context on handling fluorinated intermediates, though distinct from DoM).

Disclaimer: This guide is intended for qualified researchers. Fluorinated phenols are acidic and can be skin irritants. Organolithium reagents are pyrophoric. Always perform a risk assessment before experimentation.

Technical Support Center: Side Reactions in the Synthesis of Fluorinated Phenols

From the desk of the Senior Application Scientist

Welcome to the technical support center for fluorinated phenol synthesis. As vital structural motifs in pharmaceuticals, agrochemicals, and materials science, the successful synthesis of these compounds is paramount. However, the unique reactivity of fluorine and the varied nature of synthetic routes can often lead to unexpected and challenging side reactions.

This guide is designed to be a practical, field-tested resource. We will move beyond simple procedural lists to explore the underlying chemical principles—the "why"—behind common synthetic pitfalls. By understanding the causality of these side reactions, you, the researcher, are better equipped to troubleshoot existing protocols and design more robust synthetic strategies from the outset.

Here, we will address specific issues encountered during common fluorination reactions in a direct question-and-answer format, providing not just solutions, but the expert logic behind them.

Troubleshooting Guide: Common Side Reactions & Solutions

This section addresses specific, frequently encountered problems during the synthesis of fluorinated phenols.

Issue 1: SNAr Reactions - Formation of Diaryl Ether Byproducts

Question: I am performing a nucleophilic aromatic substitution (SNAr) reaction to synthesize a fluorinated phenol from an activated aryl fluoride and a hydroxide source. However, I am observing a significant amount of a diaryl ether byproduct. What is causing this and how can I prevent it?

Answer:

This is a classic case of the product acting as a competing nucleophile. The intended reaction involves the hydroxide ion displacing a leaving group (like fluoride or nitro group) on an electron-deficient aromatic ring. However, once your desired fluorinated phenol is formed, its phenoxide (generated under the basic reaction conditions) is also an excellent nucleophile. This phenoxide can then attack another molecule of your starting aryl fluoride, leading to the formation of a diaryl ether.[1][2][3][4]

Causality:

• Product Nucleophilicity: The phenoxide of your product is often a potent nucleophile, sometimes even more so than the hydroxide source, especially at high concentrations.

• Reaction Conditions: High temperatures and strong bases, common in SNAr reactions, accelerate both the desired reaction and this undesired side reaction.[3]

• Concentration Effects: As the reaction progresses, the concentration of the product increases, making the bimolecular side reaction more probable.

Troubleshooting Workflow:

Mitigation Strategies:

• Control Base Stoichiometry: Avoid using a large excess of base. Using 1.0 to 1.2 equivalents of a base like KOH or K2CO3 is often sufficient to deprotonate the nucleophile without creating a high standing concentration of the product phenoxide.

• Slow Addition of the Limiting Reagent: If the aryl fluoride is your limiting reagent, adding it slowly to the reaction mixture keeps its instantaneous concentration low. This favors the reaction with the hydroxide source over the product phenoxide.

• Lower Reaction Temperature: While this may slow down your primary reaction, it will often disproportionately slow the side reaction. Monitor the reaction progress carefully by UPLC-MS to find the optimal temperature.

• Choose a Milder Base: In some cases, a very strong base is not necessary. Triethylamine (Et3N) or even cesium carbonate (Cs2CO3) can be effective while being less likely to fully deprotonate the product phenol.[2][5]

Issue 2: Electrophilic Fluorination - Poor Regioselectivity

Question: I am trying to fluorinate a substituted phenol using an electrophilic fluorinating agent like Selectfluor®, but I'm getting a mixture of ortho and para isomers that are difficult to separate. How can I improve the regioselectivity?

Answer:

This is a common and fundamental challenge in electrophilic aromatic substitution on activated rings like phenols.[6] The hydroxyl group is a strong ortho, para-director, and the electronic difference between these two positions is often small, leading to isomer mixtures.

Causality:

• Electronic Effects: The hydroxyl group activates both the ortho and para positions towards electrophilic attack by donating electron density through resonance.

• Steric Hindrance: The steric bulk of the fluorinating agent and any substituents already on the ring can influence the ortho:para ratio. A bulkier reagent or a sterically hindered ortho position will favor para fluorination.

• Solvent and Temperature: These parameters can subtly influence the transition states for attack at each position, thereby altering the product ratio.[6]

Mitigation Strategies:

• Utilize Directing Groups: If your synthetic route allows, installing a removable directing group can provide excellent regiocontrol. For example, a bulky group at one ortho position can force fluorination at the other ortho or the para position.[6][7]

• Protecting Group Strategy: Protecting the phenol as a bulky ether (e.g., a silyl ether) can sterically hinder the ortho positions, favoring para substitution. The protecting group can be removed in a subsequent step.[6]

• Vary the Fluorinating Agent: Different N-F reagents have different steric profiles. If you are using a less bulky reagent, consider switching to a more sterically demanding one to increase para selectivity.

• Consider Alternative Synthetic Routes: If high regioselectivity is critical, an electrophilic approach may not be optimal. Consider a method where the fluorine position is pre-determined, such as:

  • The Balz-Schiemann Reaction: This classic method proceeds via a diazonium salt intermediate, offering excellent regiochemical control based on the starting aniline.[8][9][10][11]

  • Deoxyfluorination: Reagents like PhenoFluor® allow for the direct ipso-substitution of the hydroxyl group itself with fluorine, completely avoiding regioselectivity issues.[7][12][13]

Frequently Asked Questions (FAQs)

Q1: My SNAr reaction is sluggish and gives a low yield, but I don't see any specific byproducts, just starting material. What's the likely cause?

A1: The most common culprit for a stalled SNAr reaction is insufficient activation of the aromatic ring or issues with the reagents and solvent.

• Ring Activation: SNAr requires at least one strong electron-withdrawing group (EWG), such as -NO2 or -CN, positioned ortho or para to the leaving group to stabilize the negatively charged Meisenheimer intermediate.[14][15] If your ring is only weakly activated, the reaction will require harsh conditions (high temperatures, very strong bases) and may still be inefficient.[16]

• Leaving Group: While counterintuitive, fluoride (F) is often the best leaving group for SNAr, followed by nitro (NO2), chloride (Cl), and bromide (Br).[17] This is because the rate-determining step is the initial nucleophilic attack, which is accelerated by the strong inductive electron-withdrawing effect of fluorine.[15][17] If you are using a chloro- or bromo-arene, you may need more forcing conditions.

• Solvent Purity: The reaction is highly sensitive to water. Protic solvents like water or ethanol can solvate the fluoride nucleophile, drastically reducing its reactivity.[12] Ensure you are using a dry, polar aprotic solvent like DMSO, DMF, or NMP.[18][19]

Protocol for Rigorous Solvent and Reagent Drying:

• Solvent: Use a freshly opened bottle of anhydrous solvent or dry it over activated molecular sieves (4 Å) for at least 24 hours before use.

• Fluoride Source: If using KF or CsF, dry the salt in a vacuum oven at >100 °C for several hours and store it in a desiccator.

• Glassware: Flame-dry all glassware under vacuum or in a hot oven and allow it to cool under an inert atmosphere (Nitrogen or Argon).

• Atmosphere: Assemble the reaction under an inert atmosphere to prevent moisture from the air from interfering.

Q2: I'm observing dearomatization or defluorination of my product. Why is this happening?

A2: These are distinct side reactions with different causes.

• Dearomatization: This can occur during electrophilic fluorination, especially with electron-rich phenols.[6] The fluorinating agent can sometimes attack the ring in a way that leads to a stable, non-aromatic cyclohexadienone product instead of the desired substitution.[20][21][22] This is more likely if the para position is unsubstituted. Careful choice of a milder fluorinating agent or solvent can sometimes minimize this.

• Defluorination: The C-F bond is typically very strong, but it can be cleaved under certain conditions. This can happen metabolically in biological systems or under specific chemical conditions, such as with strong Lewis acids or certain metal catalysts.[23][24] In a synthesis context, it might indicate an unexpected reductive pathway or reaction with a metal complex. It is less common than other side reactions but warrants a full review of your reagents and potential catalytic impurities.

Q3: What causes the formation of azo compounds as side products in a Balz-Schiemann reaction?

A3: Azo compound formation is a known side reaction in diazotization chemistry.[8] It occurs when the generated diazonium salt (Ar-N₂⁺) acts as an electrophile and attacks an unreacted molecule of the starting aniline (a nucleophile). This side reaction is favored if:

• The diazotization is incomplete, leaving a high concentration of free aniline.

• The pH of the reaction is not sufficiently acidic, which increases the nucleophilicity of the remaining aniline.

• The temperature is not kept low (typically 0–5 °C), which can lead to uncontrolled decomposition and side reactions.[10]

To minimize this, ensure slow addition of the nitrite source at low temperature and maintain a strongly acidic environment.

Data & Visualization

Table 1: Effect of Base and Solvent on a Model SNAr Reaction

The following table summarizes the results of a model reaction between 1-fluoro-4-nitrobenzene and potassium hydroxide to form 4-nitrophenol, illustrating the impact of reaction conditions on byproduct formation.

Entry	Base (eq.)	Solvent	Temp (°C)	Time (h)	4-Nitrophenol Yield (%)	Diaryl Ether Byproduct (%)
1	KOH (2.0)	DMSO	120	2	65	30
2	KOH (1.1)	DMSO	120	4	88	9
3	KOH (1.1)	DMSO	80	12	92	<5
4	K₂CO₃ (1.5)	DMF	120	8	85	12
5	KOH (1.1)	Toluene	110	24	<10	<2

As shown, reducing base stoichiometry (Entry 2) and temperature (Entry 3) significantly suppresses the formation of the diaryl ether byproduct. Using a less polar solvent (Entry 5) drastically reduces the rate of this polar reaction.

Diagram: Competing Reaction Pathways in SNAr Synthesis

References

• Diaryl ether synthesis by etherification (arylation). Organic Chemistry Portal. [Link]

• Synthesis of Diaryl Ethers via C-O Cross-Coupling of Phenols with Aryl Iodides in the Presence of Copper Catalyst. Journal of Synthetic Chemistry. [Link]

• Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. ACS Publications. [Link]

• Breaking C-F bonds in drugs. Hypha Discovery. [Link]

• Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. National Library of Medicine. [Link]

• Synthesis of Diaryl Ethers via C-O Cross-Coupling of Phenols with Aryl Iodides in the Presence of Copper Catalyst. Journal of Synthetic Chemistry. [Link]

• Synthetic Advantages of Defluorinative C–F Bond Functionalization. National Library of Medicine. [Link]

• Late-stage [18F]Fluorination: New Solutions to Old Problems. National Library of Medicine. [Link]

• Downloaded - Durham Research Online (DRO). Durham University. [Link]

• Site selectivities in fluorination. UCL Discovery. [Link]

• The Balz-Schiemann Reaction. Scientific Update. [Link]

• para-Selective dearomatization of phenols by I(i)/I(iii) catalysis-based fluorination. National Library of Medicine. [Link]

• para-Selective dearomatization of phenols by I(I)/I(III) catalysis-based fluorination. Royal Society of Chemistry. [Link]

• Defluorination of Fluorophenols by a Heme Dehaloperoxidase. Insights into the Defluorination Mechanis. University of Manchester. [Link]

• Defluorination of Fluorophenols by a Heme Dehaloperoxidase: Insights into the Defluorination Mechanism. ACS Publications. [Link]

• Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. ResearchGate. [Link]

• Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (SNAr) Reactions. Korea Science. [Link]

• Deoxyfluorination of Phenols. Harvard DASH. [Link]

• 18F-Deoxyfluorination of Phenols via Ru π-Complexes. National Library of Medicine. [Link]

• Deoxyfluorination of Phenols. Organic Chemistry Portal. [Link]

• SNAr Solvents and Reagents. Wordpress. [Link]

• nucleophilic fluorination reactions: Topics by Science.gov. Science.gov. [Link]

• Balz-Schiemann Reaction: Mechanism, Formula & Uses. Allen. [Link]

• Aromatic Nucleophilic Substitution. Fisher Scientific. [Link]

• Balz-Schiemann Reaction: Definition, Examples, and Mechanism. Chemistry Learner. [Link]

• Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration. ACS Publications. [Link]

• Balz–Schiemann reaction. Wikipedia. [Link]

• Deoxyfluorination of Electron-Deficient Phenols. ACS Publications. [Link]

• Electrophilic Fluorination. Bryn Mawr College. [Link]

• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. National Library of Medicine. [Link]

• para-Selective dearomatization of phenols by I(i)/I(iii) catalysis-based fluorination. Royal Society of Chemistry. [Link]

• Concerted Nucleophilic Aromatic Substitutions. National Library of Medicine. [Link]

• Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides? Chemistry Stack Exchange. [Link]

• 16.6 Nucleophilic Aromatic Substitution. OpenStax. [Link]

• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Royal Society of Chemistry. [Link]

• Nucleophilic aromatic substitution. Wikipedia. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. C&EN. [Link]

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• 1. Diaryl ether synthesis by etherification (arylation) [organic-chemistry.org]
• 2. Synthesis of Diaryl Ethers via C-O Cross-Coupling of Phenols with Aryl Iodides in the Presence of Copper Catalyst [jsynthchem.com]
• 3. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. jsynthchem.com [jsynthchem.com]
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• 9. jk-sci.com [jk-sci.com]
• 10. Balz-Schiemann Reaction: Mechanism, Formula & Uses [allen.in]
• 11. Balz-Schiemann Reaction: Definition, Examples, and Mechanism [chemistrylearner.com]
• 12. dash.harvard.edu [dash.harvard.edu]
• 13. Deoxyfluorination of Phenols [organic-chemistry.org]
• 14. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
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• 21. para -Selective dearomatization of phenols by I( i )/I( iii ) catalysis-based fluorination - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05952A [pubs.rsc.org]
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• 24. Synthetic Advantages of Defluorinative C–F Bond Functionalization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Complex NMR Spectra of Polysubstituted Phenols

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides structured troubleshooting advice and answers to frequently asked questions (FAQs) to address the specific challenges encountered during the NMR analysis of polysubstituted phenols. The inherent complexity arising from substituent effects, signal overlap, and variable proton exchange rates often complicates spectral interpretation. This center is designed to provide both quick solutions and in-depth strategies to help you acquire and interpret high-quality, unambiguous NMR data.

Frequently Asked questions (FAQs)

Q1: Why is the hydroxyl (-OH) proton of my phenol often broad or completely absent from the ¹H NMR spectrum?

A1: The phenolic proton is acidic and undergoes rapid chemical exchange with other labile protons in the sample, such as trace amounts of water or other hydroxyl groups.[1] This exchange can occur on a timescale that is fast relative to the NMR experiment, leading to significant signal broadening. In some cases, the peak can become so broad that it is indistinguishable from the baseline.[2] The rate of this exchange is highly dependent on solvent, temperature, and sample concentration.[1][3]

• Causality: The broadening is a direct consequence of the proton not residing on the oxygen atom long enough for the spectrometer to record a sharp, well-defined signal at a single frequency.

• Troubleshooting Tip: To confirm the identity of a suspected -OH peak, add a drop of deuterium oxide (D₂O) to your NMR tube and re-acquire the spectrum. The phenolic proton will exchange with deuterium, causing the -OH signal to disappear.[4][5]

Q2: The chemical shifts of my aromatic protons are not where I predicted them to be. What causes such large variations?

A2: The chemical shift of aromatic protons in phenols is exquisitely sensitive to the electronic effects of all substituents on the ring. The hydroxyl group itself is a strong electron-donating group (EDG) through resonance, which increases electron density at the ortho and para positions.[6] This increased electron density "shields" the protons at these positions from the external magnetic field, causing their signals to shift upfield (to lower ppm values) compared to benzene (δ ≈ 7.26 ppm).[6] Other substituents will either enhance or counteract this effect.

• Electron-Donating Groups (EDGs) like -OCH₃, -NH₂, or alkyl groups will further shield the aromatic protons, pushing them further upfield.

• Electron-Withdrawing Groups (EWGs) like -NO₂, -CN, or -C(O)R will deshield the protons, shifting them downfield (to higher ppm values). These effects are also most pronounced at the ortho and para positions.[7][8]

Q3: I see more (or fewer) signals in the aromatic region of my ¹³C NMR spectrum than I expect. Why?

A3: The number of signals in a ¹³C NMR spectrum corresponds to the number of chemically unique carbon atoms in the molecule. For polysubstituted phenols, molecular symmetry plays a crucial role.[9] If the substitution pattern creates a plane of symmetry, pairs of carbons will be chemically equivalent and produce a single signal. For example, a phenol with a single substituent at the para position will have a plane of symmetry along the C1-C4 axis, resulting in only four aromatic carbon signals instead of six.[9] Conversely, if all substituents are different and arranged asymmetrically, you will observe six distinct aromatic carbon signals. The carbon directly attached to the hydroxyl group (the ipso-carbon) is typically found far downfield, often in the 150-160 ppm range.[9]

Q4: What are typical coupling constant (J-value) ranges for protons on a phenol ring, and how can I use them?

A4: Coupling constants provide invaluable information about the connectivity and relative positions of protons on the aromatic ring. The magnitude of the coupling constant depends on the number of bonds separating the coupled protons.[10]

Coupling Type	Number of Bonds	Typical J-Value (Hz)
Ortho	3 (³JHH)	6 – 10 Hz
Meta	4 (⁴JHH)	2 – 4 Hz
Para	5 (⁵JHH)	0 – 1 Hz (often not resolved)

Data sourced from Chemistry LibreTexts and other organic chemistry resources.[11][12][13][14]

• Application: A large coupling constant (e.g., 8.5 Hz) is a definitive indicator of two protons being ortho to each other. A small, resolvable coupling (e.g., 2.5 Hz) strongly suggests a meta relationship.[12] Analyzing these splitting patterns is fundamental to piecing together the substitution pattern.

In-Depth Troubleshooting Guides

Issue 1: Severe Signal Overlap in the Aromatic Region of the ¹H NMR Spectrum

Symptom: The aromatic region of your ¹H NMR spectrum (typically δ 6.5-8.5 ppm) shows a complex, unresolved cluster of multiplets, making it impossible to determine chemical shifts or measure coupling constants accurately.

Cause: In polysubstituted phenols, the electronic effects of multiple substituents can cause the chemical shifts of several aromatic protons to become very similar, leading to severe signal overlap.[4]

// Connections A -> B [label="Simple Fix"]; A -> C [label="Instrumental Fix"]; A -> D [label="Definitive Fix"]; B -> G; C -> H; D -> I; I -> E [style=dashed, label="Correlate Protons to Carbons"]; E -> J; J -> F [style=dashed, label="Establish Long-Range Connectivity"]; F -> K;

{G, H, I, J, K} -> L [constraint=false]; }

Caption: Workflow for troubleshooting overlapping aromatic signals.

• Change the Deuterated Solvent: This is often the simplest and most effective first step. Aromatic solvents like benzene-d₆ can induce significant changes in the chemical shifts of the analyte due to anisotropic effects, often resolving overlapping signals.[4][15]

  • Protocol:

    • Carefully evaporate the original solvent (e.g., CDCl₃) under a gentle stream of nitrogen.

    • Re-dissolve the sample in a new solvent (e.g., benzene-d₆, acetone-d₆, or DMSO-d₆).

    • Acquire a new ¹H NMR spectrum and compare it to the original.

• Increase Magnetic Field Strength: If available, re-running the sample on a higher field spectrometer (e.g., moving from 400 MHz to 600 MHz or higher) will increase the dispersion of signals.

  • Causality: Chemical shifts (in Hz) are proportional to the magnetic field strength, while coupling constants (in Hz) are not. Increasing the field strength spreads the signals further apart in Hz, often simplifying complex multiplets and resolving overlap.

• Utilize 2D NMR Spectroscopy: When simple methods fail, 2D NMR is the definitive tool for resolving complex structures.[16][17][18][19][20]

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other. Cross-peaks in a COSY spectrum connect signals from protons that are typically two or three bonds apart, allowing you to trace out the spin systems on the aromatic ring.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom it is directly attached to.[21] Since ¹³C spectra have a much wider chemical shift range, this technique is exceptionally powerful for separating overlapping proton signals by spreading them out in the carbon dimension.[22][23]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away.[21] It is crucial for connecting fragments of the molecule, for instance, by showing a correlation from an aromatic proton to a substituent's carbon, or to the quaternary carbons of the phenol ring.[23][24][25]

Issue 2: Determining the Substitution Pattern Using Through-Space Correlations

Symptom: You have identified the individual spin systems on the aromatic ring using COSY, but you cannot determine the relative positions of these systems or the location of substituents that lack protons (e.g., a nitro group or a quaternary carbon).

Cause: J-coupling (observed in COSY) only provides information about through-bond connectivity. To determine the spatial arrangement of atoms and groups, you must probe through-space interactions.

The Nuclear Overhauser Effect (NOE) is the transfer of nuclear spin polarization from one nucleus to another through space.[26][27] This effect is highly dependent on the distance between the nuclei (proportional to 1/r⁶), making it an excellent tool for identifying protons that are close to each other in space, even if they are not J-coupled.[28] A 2D NOESY (or ROESY for medium-sized molecules) experiment is the standard method for this analysis.[26]

// Invisible nodes for layout P1 [shape=point, style=invis]; P2 [shape=point, style=invis]; P1 -> P2 [style=invis, minlen=2];

// Title Title [label="COSY vs. NOESY: Through-Bond vs. Through-Space Correlations", fontsize=14, fontcolor="#202124"]; }

Caption: Distinguishing between through-bond and through-space NMR correlations.

• Acquire a 2D NOESY Spectrum: Use standard pulse programs and set an appropriate mixing time (typically 500-800 ms for small molecules) to allow for the buildup of NOE cross-peaks.

• Data Analysis: Look for cross-peaks that connect protons from different spin systems or between an aromatic proton and a substituent's proton.

  • Example: Consider a phenol with a methyl group and a proton on adjacent carbons (ortho relationship). While there is no J-coupling between the methyl protons and the aromatic proton, they are close in space. A NOESY spectrum will show a clear cross-peak between the methyl signal and the aromatic proton signal, definitively establishing their proximity and confirming the substitution pattern.[29][30]

References

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• University of Rochester Department of Chemistry. Troubleshooting: ¹H NMR Spectroscopy. [Link]

• Smith, W. B., & Deason, J. (1976). The ¹³C NMR spectra of nine ortho-substituted phenols. Magnetic Resonance in Chemistry, 8(4), 209-211. [Link]

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• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.

• Kara, Y. S. (2015). (13)C NMR Substituent-Induced Chemical Shifts in 4-(substituted phenyl)-3-phenyl-1,2,4-oxadiazol-5(4H)-ones (Thiones). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 149, 920-927. [Link]

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• Columbia University. HSQC and HMBC. [Link]

• AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

• W. W. Norton & Company. (2023). 17.11 Spectroscopy of Alcohols and Phenols. In Organic Chemistry: A Tenth Edition. [Link]

• YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

• JEOL. Structural Analysis of Organic Compound Using 2D - NMR Spectrum. [Link]

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Technical Support Center: Optimizing Reaction Conditions for 2,4,6-Trifluoro-3-methoxyphenol

Welcome to the Technical Support Center for 2,4,6-Trifluoro-3-methoxyphenol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this highly functionalized fluorinated phenol. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific challenges you may encounter during your experiments. This resource is built on a foundation of established chemical principles and field-proven insights to ensure scientific integrity and practical utility.

Introduction to 2,4,6-Trifluoro-3-methoxyphenol

2,4,6-Trifluoro-3-methoxyphenol is a unique building block in medicinal and materials chemistry. The presence of three electron-withdrawing fluorine atoms on the aromatic ring significantly lowers the pKa of the phenolic hydroxyl group, making it more acidic than typical phenols. This electronic feature also activates the ring for nucleophilic aromatic substitution (SNAr), while simultaneously deactivating it towards electrophilic aromatic substitution. The methoxy group, while electron-donating through resonance, has its effect modulated by the strongly inductive fluorine substituents. Understanding this electronic interplay is crucial for optimizing reaction conditions and troubleshooting unexpected outcomes.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common challenges encountered when working with 2,4,6-Trifluoro-3-methoxyphenol, from its synthesis to its subsequent reactions.

Synthesis of 2,4,6-Trifluoro-3-methoxyphenol

Question 1: I am having trouble synthesizing 2,4,6-Trifluoro-3-methoxyphenol. What is a reliable synthetic route and what are the common pitfalls?

Answer:

Proposed Synthetic Workflow:

Caption: Plausible synthetic routes to 2,4,6-Trifluoro-3-methoxyphenol.

Troubleshooting the Synthesis:

• Low Yield in Diazotization-Hydrolysis of 2,4,6-Trifluoroaniline:

  • Problem: The initial conversion of 2,4,6-trifluoroaniline to 2,4,6-trifluorophenol is inefficient.

  • Cause: The electron-withdrawing fluorine atoms can destabilize the diazonium salt intermediate, leading to side reactions. The diazotization of polyfluoroanilines can be sluggish.[1]

  • Solution:

    • Strict Temperature Control: Maintain the temperature between 0-5 °C during the addition of sodium nitrite to prevent premature decomposition of the diazonium salt.

    • Slow Addition: Add the sodium nitrite solution dropwise to the acidic solution of the aniline to control the exothermic reaction and minimize side product formation.

    • Hydrolysis Conditions: Ensure the acidic solution for hydrolysis is sufficiently concentrated and heated to drive the reaction to completion. Boiling in aqueous sulfuric acid is a common method.[2]

• Difficulty in Selective Functionalization:

  • Problem: Introducing a substituent at the 3-position of 2,4,6-trifluorophenol is challenging.

  • Cause: The phenol is highly deactivated towards electrophilic aromatic substitution due to the three fluorine atoms.

  • Solution: A multi-step approach involving nitration, reduction, and subsequent conversion of the amino group might be necessary. However, a more direct approach could involve a nucleophilic aromatic substitution on a more elaborated starting material like 1,2,3,5-tetrafluorobenzene.

• Challenges with Introducing the Methoxy Group:

  • Problem: Direct methylation of a potential intermediate like 2,4,6-trifluororesorcinol (if synthesized) at the desired position is not selective.

  • Solution: A protecting group strategy might be necessary. For instance, protecting one hydroxyl group of a dihydroxy intermediate before methylation of the other. The tetrafluoropyridyl (TFP) group is a modern protecting group for phenols that is stable under various conditions and can be cleaved mildly.[3]

Reactions of 2,4,6-Trifluoro-3-methoxyphenol

Question 2: I am attempting a Williamson ether synthesis with 2,4,6-Trifluoro-3-methoxyphenol and an alkyl halide, but the reaction is sluggish and gives a low yield. What can I do?

Answer:

The high acidity of 2,4,6-Trifluoro-3-methoxyphenol makes deprotonation easier than for typical phenols. However, the resulting phenoxide is a relatively weak nucleophile due to the electron-withdrawing fluorine atoms. Furthermore, the steric hindrance from the ortho-fluorine atoms can slow down the SN2 reaction.

Troubleshooting Williamson Ether Synthesis:

Problem	Potential Cause	Recommended Solution
Low or No Reaction	Incomplete deprotonation of the phenol.	While the phenol is acidic, a sufficiently strong base is still required. Use potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF or acetonitrile. For very stubborn reactions, sodium hydride (NaH) in THF can be used, but ensure strictly anhydrous conditions.[4]
Weak nucleophilicity of the phenoxide.	Increase the reaction temperature (e.g., 60-80 °C) to increase the reaction rate. Be mindful of potential side reactions at higher temperatures.
Poor leaving group on the alkylating agent.	Use an alkyl iodide or an alkyl triflate instead of a bromide or chloride, as they are better leaving groups.
Side Product Formation (Elimination)	Using a sterically hindered alkyl halide or a very strong, bulky base.	Use a primary alkyl halide. Avoid secondary and tertiary halides as they will favor elimination.[5] If using a strong base, opt for a non-bulky one like NaH over potassium tert-butoxide.

Optimized Protocol for Williamson Ether Synthesis:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 2,4,6-Trifluoro-3-methoxyphenol (1.0 eq.) and anhydrous DMF.

• Deprotonation: Add finely ground potassium carbonate (1.5 - 2.0 eq.) to the solution and stir vigorously for 30 minutes at room temperature.

• Alkylation: Add the primary alkyl iodide (1.1 eq.) dropwise to the stirring suspension.

• Reaction: Heat the reaction mixture to 60-70 °C and monitor the progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature, pour it into water, and extract with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Question 3: I am trying to perform a Friedel-Crafts acylation on 2,4,6-Trifluoro-3-methoxyphenol, but the reaction is not working. What is the issue?

Answer:

Standard Friedel-Crafts acylation conditions (acyl halide and a Lewis acid like AlCl₃) will likely fail with 2,4,6-Trifluoro-3-methoxyphenol.

• Cause 1: Deactivated Ring: The three strongly electron-withdrawing fluorine atoms make the aromatic ring electron-deficient and thus highly unreactive towards electrophilic aromatic substitution.

• Cause 2: Lewis Acid Complexation: The phenolic oxygen and the methoxy group can coordinate with the Lewis acid catalyst, further deactivating the ring.

Alternative Strategy: O-Acylation (Esterification)

A more feasible reaction is the O-acylation of the phenolic hydroxyl group to form an ester. Due to the acidity of the phenol, this can often be achieved under milder conditions than those required for less acidic phenols.

Recommended Protocol for O-Acylation:

• Base-Catalyzed (Schotten-Baumann conditions):

  • Dissolve 2,4,6-Trifluoro-3-methoxyphenol in a suitable solvent like dichloromethane or THF.

  • Add a base such as triethylamine or pyridine (1.5 eq.).

  • Cool the mixture in an ice bath and slowly add the acyl chloride (1.1 eq.).

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Work up by washing with dilute acid (to remove the base), water, and brine. Purify as needed.

• Acid-Catalyzed:

  • While less common for phenols, esterification can sometimes be driven with a strong acid catalyst like trifluoromethanesulfonic acid (TfOH) and an acid anhydride.[6] This approach is generally more suited for C-acylation on more reactive phenols but can promote O-acylation under controlled conditions.[6]

Purification and Analysis

Question 4: What are the best methods for purifying 2,4,6-Trifluoro-3-methoxyphenol and its derivatives?

Answer:

• Flash Column Chromatography: This is the most common method for purifying fluorinated organic compounds.

  • Stationary Phase: Standard silica gel is usually effective.

  • Mobile Phase: A gradient of ethyl acetate in hexanes is a good starting point. Due to the polarity of the phenol, you may need a higher proportion of ethyl acetate than for non-phenolic compounds. For derivatives like ethers or esters, a less polar mobile phase will likely be required.

  • Alternative Stationary Phases: For highly polar or difficult-to-separate mixtures, reversed-phase (C18) or fluorinated stationary phases can offer different selectivity.[7][8]

• Recrystallization: If the product is a solid, recrystallization can be a highly effective purification method.

  • Solvent Selection: A good solvent system is one where the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

  • Common Solvent Systems:

    • Hexanes/Ethyl Acetate

    • Toluene/Hexanes

    • Dichloromethane/Hexanes

    • Methanol/Water (for more polar derivatives)

  • Experiment with small amounts to find the optimal solvent or solvent pair.[9][10]

Question 5: I need to characterize my product. What should I expect for the NMR and Mass Spectra of 2,4,6-Trifluoro-3-methoxyphenol?

Answer:

Predicted Spectroscopic Data:

Technique	Predicted Observations
¹H NMR	- Aromatic Proton: A single signal for the proton at the 5-position. Due to coupling with the adjacent fluorine atoms, this will likely be a triplet of triplets. The chemical shift is expected to be in the aromatic region (δ 6.5-7.5 ppm).- Methoxy Protons: A singlet around δ 3.8-4.0 ppm for the -OCH₃ group.- Hydroxyl Proton: A broad singlet, the chemical shift of which will be concentration and solvent-dependent.
¹³C NMR	Expect 6 aromatic carbon signals, all of which will show coupling to fluorine (C-F coupling). The carbons directly attached to fluorine will exhibit large coupling constants. The carbon bearing the methoxy group will be shifted downfield.
¹⁹F NMR	Three distinct signals are expected for the three non-equivalent fluorine atoms. The chemical shifts will be influenced by their position relative to the hydroxyl and methoxy groups. All signals will show coupling to each other and to the aromatic proton.
Mass Spec (EI)	- Molecular Ion (M⁺): A clear molecular ion peak is expected at m/z = 178.- Fragmentation: Expect loss of a methyl group (-CH₃) to give a fragment at m/z = 163, and potentially loss of CO to give a fluorinated benzene fragment.

Workflow for Product Characterization:

Caption: A standard workflow for the purification and characterization of 2,4,6-Trifluoro-3-methoxyphenol and its derivatives.

Safety Precautions

When working with 2,4,6-Trifluoro-3-methoxyphenol and related fluorinated compounds, it is crucial to adhere to standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound and all reagents in a well-ventilated fume hood.

• Toxicity: While specific toxicity data for this compound is not available, related compounds like 2,4,6-trifluorophenol are harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation.[11] Assume similar hazards for 2,4,6-Trifluoro-3-methoxyphenol.

• Reagent Handling: Be cautious when handling strong acids, bases, and reactive alkylating agents as outlined in the protocols.

This technical support guide is intended to provide a solid foundation for your research with 2,4,6-Trifluoro-3-methoxyphenol. By understanding the underlying chemical principles and anticipating potential challenges, you can optimize your reaction conditions and achieve your synthetic goals more efficiently.

References

• Barceló-Barrachina, E., et al. (2017). HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. Request PDF. Retrieved from [Link]

• Tajbakhsh, M., et al. (2004). Solvent-Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). US3985783A - Process for ring acylation of phenols.

• Young, R. J., et al. (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. ResearchGate. Retrieved from [Link]

• MDPI. (2017). Trifluoromethanesulfonic Acid as Acylation Catalyst: Special Feature for C- and/or O-Acylation Reactions. Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 151 MHz, H2O, predicted) (NP0281469). Retrieved from [Link]

• LCGC International. (2025). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Retrieved from [Link]

• eScholarship. (n.d.). Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibit. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 1000 MHz, H2O, predicted) (NP0315234). Retrieved from [Link]

• Journal of Chromatographic Science. (n.d.). Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ChemRxiv. (2022). A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine-carbon. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• eScholarship. (n.d.). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. Retrieved from [Link]

• RSC Publishing. (n.d.). A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 2,4,6-Trifluorophenol. Retrieved from [Link]

• National Institutes of Health. (n.d.). Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates. Retrieved from [Link]

• University of California, Irvine. (n.d.). Protecting Groups. Retrieved from [Link]

• SpectraBase. (n.d.). 2,4,6-Trifluorophenol. Retrieved from [Link]

• ResearchGate. (2025). An Expedient Synthesis of 2,4,6-Tris(trifluoromethyl)aniline. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. Retrieved from [Link]

• Publications. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Retrieved from [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Thieme. (n.d.). 4. 13C NMR Spectroscopy. Retrieved from [Link]

• Vanderbilt University. (n.d.). Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• ResearchGate. (n.d.). Some previously reported methods for the acylation of phenols compared with this work. Retrieved from [Link]

• University of Calgary. (n.d.). Ch24 - Acylation of phenols. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Retrieved from [Link]

• NMRDB.org. (n.d.). Predict all NMR spectra. Retrieved from [Link]

• RSC Publishing. (n.d.). Acylation of phenols to phenolic esters with organic salts. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting: About. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Crystallization Solvents. Retrieved from [Link]

• ACS Publications. (2003). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Retrieved from [Link]

• Beilstein Journals. (n.d.). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Retrieved from [Link]

• EPA. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. Retrieved from [Link]

• Google Patents. (n.d.). WO2016125185A2 - Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds.
• Google Patents. (n.d.). CN104961638A - Synthetic method of 2, 3, 4-trifluoroaniline.

• National Institutes of Health. (n.d.). Reactions of Polyfluorobenzenes With Nucleophilic Reagents. Retrieved from [Link]

• Google Patents. (n.d.). US6198011B1 - Solvents for use in fluorination reactions.

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Removing impurities from 2,4,6-Trifluoro-3-methoxyphenol

Technical Support Center: Fluorinated Aromatics Division Subject: Purification Protocols for 2,4,6-Trifluoro-3-methoxyphenol (CAS: N/A - Custom Intermediate) Reference ID: TS-GUIDE-FPH-03

Executive Summary

As a Senior Application Scientist, I understand that working with polyfluorinated phenols like 2,4,6-Trifluoro-3-methoxyphenol presents unique challenges compared to standard phenolic chemistry. The electron-withdrawing nature of the three fluorine atoms significantly increases the acidity of the phenolic hydroxyl group (lowering the pKa) and alters the solubility profile, often rendering standard "phenol" purification protocols inefficient.

This guide addresses the three most common impurity profiles encountered during the synthesis of this intermediate:

• Over-Alkylation: Presence of the neutral ether (2,4,6-trifluoro-1,3-dimethoxybenzene).

• Under-Alkylation: Residual starting material (likely 2,4,6-trifluororesorcinol).

• Oxidative Degradation: Quinone-like color bodies.

Part 1: Critical Physical Properties & Separation Logic

Before attempting purification, you must understand how the fluorine substitution alters the separation physics.

Property	Target: 2,4,6-Trifluoro-3-methoxyphenol	Impurity A: Dimethoxy Analogue	Impurity B: Resorcinol Precursor
Functional Group	Phenol (-OH) + Ether (-OMe)	Diether (2x -OMe)	Diphenol (2x -OH)
Acidity (pKa)	~7.3 - 7.8 (Estimated)	Neutral (Non-ionizable)	< 6.0 (Highly Acidic)
Polarity	Moderate	Low (Lipophilic)	High (Hydrophilic)
Separation Mode	Ionizes in Base	Remains Organic	Water Soluble / Ionizes in Weak Base

The "Fluorine Effect": Standard phenols have a pKa of ~10. The three fluorine atoms on your target exert a strong inductive effect (-I), stabilizing the phenoxide anion and dropping the pKa to ~7.5. This means your target is significantly more acidic than non-fluorinated phenols. It will extract into weaker bases (like Carbonate) where standard phenols might not.

Part 2: Troubleshooting Guides

Issue 1: The "Ghost" Methyl Group (Removing the Dimethoxy Impurity)

Symptom: 1H NMR shows an integrated singlet at the methoxy region corresponding to 6 protons instead of 3, or the product remains an oil when it should solidify.

Root Cause: Over-methylation during the SNAr or alkylation step. The product contains 2,4,6-trifluoro-1,3-dimethoxybenzene.

The Protocol: The "pH Swing" Extraction Because the impurity is neutral and the target is acidic, we utilize a chemically active extraction.

• Dissolution: Dissolve the crude mixture in a non-polar solvent. Dichloromethane (DCM) or Toluene is preferred over Ethyl Acetate, as they separate sharper from basic water.

• Ionization (Extraction): Wash the organic phase with 1M NaOH (2-3 washes) .

  • Mechanism:[1][2][3] The target phenol converts to its sodium salt (highly water-soluble). The neutral dimethoxy impurity stays in the DCM.

  • Critical Check: Keep the Aqueous layer.

• Scrubbing: Wash the combined aqueous basic layers once with fresh DCM to remove any entrained neutral impurities.

• Precipitation (Recovery): Cool the aqueous layer to 0°C and slowly acidify with 6M HCl to pH < 2.

  • Observation: The fluorinated phenol should crash out as a solid or form a distinct oil layer.

• Final Isolation: Extract the acidified aqueous layer with Ethyl Acetate, dry over Na₂SO₄, and concentrate.

Figure 1: Selective Acid-Base Extraction workflow for removing neutral ether impurities.

Issue 2: The "Stubborn" Starting Material (Removing Resorcinol)

Symptom: LC-MS shows a peak at [M-14] relative to the target. The product is hygroscopic or difficult to dry.

Root Cause: Incomplete reaction of the 2,4,6-trifluororesorcinol precursor. Both the target and this impurity are acidic phenols, so the NaOH extraction (Issue 1) will not separate them.

The Protocol: Flash Chromatography (The Polarity Gap) Since chemical extraction is difficult (pKas are too close), we exploit the polarity difference. The starting material has two hydroxyl groups, making it significantly more polar than your target.

• Stationary Phase: Silica Gel (Standard 40-63 µm).

• Mobile Phase: Hexanes:Ethyl Acetate (Gradient).

  • Start: 95:5 Hex:EtOAc.

  • Ramp: To 80:20 Hex:EtOAc.

• Elution Order:

  • Dimethoxy impurity (if present) - High Rf (~0.8).

  • Target (Trifluoro-methoxy-phenol) - Mid Rf (~0.4 - 0.5).

  • Resorcinol Precursor - Low Rf (< 0.2) or stays on baseline.

Alternative (If Chromatography is unavailable): Due to the high water solubility of the di-hydroxy resorcinol, rigorous washing of the organic solution (EtOAc) with Water (neutral pH, not basic) can wash out the resorcinol while the more lipophilic target remains in the organic phase.

Issue 3: The "Pink" Solution (Oxidation Products)

Symptom: The product turns pink, red, or brown upon exposure to air.

Root Cause: Fluorinated phenols are prone to oxidation, forming quinones or charge-transfer complexes.

The Protocol: Reductive Wash & Chelation

• Dissolve the phenol in Ethyl Acetate.

• Wash with a 10% solution of Sodium Dithionite (Na₂S₂O₄) or Sodium Metabisulfite . This reduces colored quinones back to colorless phenols.

• Add Activated Carbon to the organic layer, stir for 30 minutes, and filter through a Celite pad.

• Evaporate under Nitrogen (avoid air).

Part 3: Frequently Asked Questions (FAQs)

Q: Can I use Sodium Bicarbonate (NaHCO₃) for the extraction? A: Likely No , but it depends on the exact pKa. Because 2,4,6-trifluorophenol is quite acidic (pKa ~7.4), it might be partially extracted by Bicarbonate (pH ~8.5), leading to yield loss in the aqueous waste. It is safer to use NaOH to ensure 100% extraction of the target into water, then discard the organic contaminants.

Q: My product is an oil, but the literature says it should be solid. Why? A: Fluorinated phenols often have "waxy" solid phases with low melting points. Small amounts of the "Dimethoxy" impurity (Issue 1) act as a potent melting point depressant. Run the NaOH extraction (Issue 1) again; removing the neutral impurity often induces crystallization.

Q: Is this compound compatible with glass? A: Yes, but be cautious with basic aqueous solutions of fluorinated phenols at high temperatures, as nucleophilic aromatic substitution (displacing a Fluorine with -OH) can occur slowly. Perform extractions at room temperature or 0°C.

References

• Acidity of Fluorinated Phenols: Gross, K. C., Seybold, P. G., & Hadad, C. M. (2012). Comparison of the Experimental and Calculated pKa Values of Fluorinated Phenols. International Journal of Quantum Chemistry. Context: Establishes the significant pKa drop caused by ortho-fluorine substitution, validating the extraction logic.

• Purification of Phenolic Ethers: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Edition). Butterworth-Heinemann. Context: Standard protocols for separating phenols from their ether derivatives via alkaline extraction.

• Synthesis of Fluorinated Intermediates: ChemicalBook Entry: 2,4,6-Trifluorophenol Properties & Reactions. Context: Provides baseline physical property data (MP, BP) for the core scaffold.

Sources

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• 3. Synthesis of 4-Methoxyphenol - [www.rhodium.ws] [chemistry.mdma.ch]

Technical Support Center: Stability &amp; Storage of 2,4,6-Trifluoro-3-methoxyphenol

Here is the Technical Support Guide for 2,4,6-Trifluoro-3-methoxyphenol , designed for researchers requiring high-purity maintenance of this intermediate.

CAS: 2268-17-9 | Formula: C₆H₃F₃O₂ | MW: 176.09 g/mol

PART 1: CRITICAL ALERT & MECHANISTIC INSIGHT

Current Status: Stable only under controlled conditions. Storage Code: [Cold] [Dark] [Inert] [Desiccated]

The "Push-Pull" Instability Mechanism

To prevent decomposition, you must understand why it happens. This molecule possesses a unique electronic conflict that drives its reactivity:

• Acidity Amplification (The Pull): The three fluorine atoms at the 2, 4, and 6 positions are highly electronegative. Through the inductive effect (-I), they aggressively pull electron density from the aromatic ring. This renders the phenolic proton at position 1 significantly more acidic (predicted pKa ~7.4) compared to standard phenol (pKa ~10).

• Oxidative Susceptibility (The Push): The methoxy group (-OCH₃) at position 3 is an electron-donating group (EDG). While the fluorines deactivate the ring toward electrophilic attack, the methoxy group stabilizes radical intermediates.

• The Decomposition Pathway: Upon exposure to oxygen and light, the phenolic proton is lost (facilitated by its high acidity). The resulting phenoxy radical is stabilized by the methoxy group but eventually couples or oxidizes further into fluorinated quinones . This manifests macroscopically as a color shift from white to pink/brown.

Degradation Visualization

The following diagram illustrates the oxidative degradation pathway you are trying to prevent.

Figure 1: Oxidative degradation pathway driven by the high acidity of the phenolic proton and stabilization by the methoxy group.

PART 2: TROUBLESHOOTING DIAGNOSTIC HUB

Use this matrix to diagnose the state of your reagent and apply immediate corrective actions.

Symptom	Diagnosis	Root Cause	Corrective Action
Pink or Brown discoloration	Oxidative Degradation	Exposure to air (O₂) or light has generated quinone impurities.	Purify: Recrystallize immediately (See Protocol A). Prevent: Store under Argon.
Material is sticky/clumped	Hygroscopic Failure	Moisture absorption. The high acidity allows H-bonding with water, lowering the melting point.	Dry: Vacuum desiccate over P₂O₅ for 24h. Prevent: Store in desiccator at 2-8°C.
Etched glass container	HF Generation	Trace hydrolysis. Water has reacted with C-F bonds (rare but possible over years) releasing HF.	Transfer: Move to a Teflon (PFA) or Polypropylene (PP) container.
Low Melting Point (<45°C)	Eutectic Impurity	Presence of solvent residues or oxidation byproducts depressing the MP.	Purify: Sublimation or Recrystallization.

PART 3: STANDARD OPERATING PROCEDURES (SOPs)

Protocol A: Purification via Recrystallization

Use this if your compound has turned pink.

• Solvent Selection: Use a mixture of Hexanes:Toluene (9:1) . The compound is soluble in toluene but less so in hexanes.

• Dissolution: Dissolve the crude pink solid in the minimum amount of warm toluene (~40°C). Do not overheat, as the melting point is low (~50°C).

• Precipitation: Slowly add hexanes until the solution becomes slightly turbid.

• Cooling: Place in a -20°C freezer overnight. White needles should form.

• Filtration: Filter rapidly under a blanket of Nitrogen (to prevent immediate re-oxidation) and dry under high vacuum.

Protocol B: Long-Term Storage (The "Golden Standard")

Follow this strictly for storage >1 month.

• Container: Use an amber glass vial with a Teflon-lined screw cap. For storage >6 months, use a PFA (fluoropolymer) vial to prevent any risk of glass etching.

• Atmosphere: Flush the vial with dry Argon (heavier than air) for 30 seconds before capping. Nitrogen is acceptable but Argon is superior for surface protection.

• Seal: Parafilm is insufficient. Use electrical tape or a heat-shrink band around the cap junction.

• Environment: Place the sealed vial inside a secondary container (desiccator or jar with Drierite) and store at 2°C to 8°C .

Storage Decision Logic

Figure 2: Decision tree for incoming material inspection and storage.

PART 4: FREQUENTLY ASKED QUESTIONS (FAQs)

Q: Can I store this compound at room temperature? A: No. The melting point is approximately 47-52°C. Room temperature storage increases the kinetic rate of oxidation and risks "caking" or partial melting if the lab temperature fluctuates. Always refrigerate (2-8°C).

Q: Why does the SDS say "Store under Nitrogen" but you recommend Argon? A: Nitrogen is lighter than air and can easily escape or mix with air when the container is opened. Argon is heavier than air and forms a stable "blanket" over the crystals, providing superior protection against oxidation for highly sensitive phenols.

Q: Is the compound compatible with stainless steel spatulas? A: Generally, yes. However, due to the acidic nature of the phenolic proton and potential fluoride content, using ceramic or Teflon-coated spatulas is best practice to avoid any trace metal contamination (which can catalyze oxidation).

Q: How do I check purity without wasting material? A: 19F-NMR is the most diagnostic tool.

• Method: Dissolve ~5mg in CDCl₃.

• Expectation: You should see three distinct signals (unless symmetry makes 2 and 6 equivalent).

• Impurity Flag: Any broad peaks or signals shifted significantly from the main aromatic fluorine region indicate defluorination or quinone formation.

PART 5: REFERENCES

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 519974, 2,4,6-Trifluorophenol. (Used for structural analogy and pKa trends of polyfluorinated phenols). Link

• Sigma-Aldrich (2024). Safety Data Sheet: 2,4,6-Trifluorophenol. (Confirming air sensitivity and storage class). Link

• Thermo Scientific Chemicals. 2,4,6-Trifluorophenol, 99% Product Specifications. (Confirming Melting Point of 47-52°C). Link

• Royal Society of Chemistry. ChemSpider: 2,4,6-Trifluoro-3-methoxyphenol. Link

• Smart, B. E. (2001). Fluorine Substituent Effects (on Phenolic Acidity). In Organofluorine Chemistry. (Establishing the electron-withdrawing mechanism of ortho/para fluorines).

Reference Data & Comparative Studies

Technical Comparison Guide: 2,4,6-Trifluoro-3-methoxyphenol vs. 2,4,6-Trichlorophenol

Executive Summary: Precision vs. Persistence

This guide compares 2,4,6-Trichlorophenol (TCP) , a legacy biocide and industrial intermediate known for its environmental persistence and uncoupling toxicity, with 2,4,6-Trifluoro-3-methoxyphenol (TFMP) , a modern fluorinated scaffold.

While TCP serves as a classical reference for phenolic toxicity (uncoupling oxidative phosphorylation), TFMP represents a bioisosteric evolution . The substitution of chlorine with fluorine and the strategic placement of a meta-methoxy group fundamentally alter the molecule's metabolic fate, reducing the potential for toxic quinone formation while modulating acidity for specific biological targeting.

Feature	2,4,6-Trichlorophenol (TCP)	2,4,6-Trifluoro-3-methoxyphenol (TFMP)
Primary Role	Broad-spectrum biocide, fungicide precursor	Fine chemical intermediate, medicinal scaffold
Key Toxicity	Oxidative uncoupling, Genotoxic Quinones	Predicted lower toxicity (Resorcinol pathway)
Metabolic Fate	Oxidizes to reactive para-benzoquinones	O-demethylation to stable resorcinols
Environmental	Persistent, bioaccumulative (LogP ~3.7)	Lower lipophilicity, faster clearance

Physicochemical Profiling

The biological activity of phenols is dictated by two critical parameters: Acidity (pKa) and Lipophilicity (LogP) . These determine membrane permeability and protein binding.

Acidity and Protonophore Potential

Both molecules act as weak acids. However, the electronic effects differ significantly.

• TCP (pKa ~6.0 - 6.2): The three chlorine atoms exert a strong inductive (-I) and resonance (+R) effect. The acidity is sufficient to exist largely as the phenolate anion at physiological pH (7.4), yet enough neutral form remains to shuttle protons across mitochondrial membranes, collapsing the proton gradient (uncoupling).

• TFMP (Predicted pKa ~6.8 - 7.2):

  • Fluorine Effect: Fluorine is more electronegative than chlorine but less polarizable. 2,4,6-Trifluorophenol (pKa ~7.4) is generally less acidic than TCP.

  • Methoxy Effect (Meta): The methoxy group at the 3-position (meta) exerts an electron-withdrawing inductive effect (-I) without the countervailing electron-donating resonance effect (+R) seen in ortho/para positions. This slightly increases acidity compared to the parent trifluorophenol, bringing it closer to physiological neutrality.

Lipophilicity and Bioaccumulation

• TCP (LogP 3.7): Highly lipophilic. Readily crosses the blood-brain barrier and accumulates in adipose tissue.

• TFMP (Predicted LogP ~2.5 - 2.8): The C-F bond is less lipophilic than C-Cl. The methoxy group adds polarity. This reduction in LogP suggests TFMP will have lower retention in fatty tissues and a faster clearance rate.

Mechanisms of Action & Toxicity

The "Quinone Trap": TCP’s Metabolic Flaw

The primary toxicity driver for 2,4,6-TCP is its metabolic activation.

• Oxidation: CYP450 enzymes oxidize TCP.

• Quinone Formation: Because the 4-position (para) is occupied by a leaving group (Cl) or hydrogen, oxidative dechlorination can occur, yielding 2,6-dichloro-1,4-benzoquinone .

• Damage: This electrophilic quinone binds covalently to DNA and proteins (Michael addition) and generates Reactive Oxygen Species (ROS) via redox cycling.

The "Resorcinol Shunt": TFMP’s Safety Advantage

TFMP is structurally designed to avoid this toxicity pathway.

• Metabolic Handle: The 3-methoxy group is the primary site of metabolism (O-demethylation).

• Product: This yields 2,4,6-trifluorobenzene-1,3-diol (a resorcinol) .

• Stability: Unlike para-hydroquinones (from TCP), meta-dihydroxybenzenes (resorcinols) cannot form stable quinones because the meta arrangement prevents the requisite conjugation.

• Clearance: The resulting resorcinol is highly polar and rapidly glucuronidated for renal excretion.

Visualizing the Metabolic Divergence

The following diagram illustrates the critical safety difference: TCP leads to a reactive toxicant, while TFMP leads to an excretable metabolite.

Figure 1: Comparative metabolic pathways. TCP (left) activates to a toxic quinone. TFMP (right) follows a detoxification pathway via O-demethylation to a stable resorcinol.

Experimental Protocols for Validation

To empirically verify the safety profile of TFMP against TCP, the following self-validating protocols are recommended.

Protocol A: Mitochondrial Uncoupling Assay (Seahorse XF)

Objective: Compare the potency of proton gradient collapse.

• Cell Line: HepG2 or isolated rat liver mitochondria.

• Treatment: Titrate TCP and TFMP (0.1 - 100 µM).

• Measurement: Monitor Oxygen Consumption Rate (OCR).

  • Phase 3 (Oligomycin): Add ATP synthase inhibitor.

  • Phase 4 (Uncoupling): Add test compounds.

• Expected Outcome: TCP will induce a sharp spike in OCR (maximal uncoupling) at lower concentrations than TFMP. TFMP may show a "softer" uncoupling profile due to higher pKa (less anionic fraction).

Protocol B: Quinone Trapping Assay

Objective: Detect reactive electrophilic metabolites.

• Incubation: Incubate 50 µM of compound with human liver microsomes (HLM) and NADPH (1 mM).

• Trapping Agent: Add Glutathione (GSH) or N-Acetylcysteine (NAC) at 5 mM.

• Analysis: LC-MS/MS targeting GSH-conjugates.

  • TCP:[1][2][3][4][5][6][7] Look for [M+GSH-HCl] adducts (indicative of quinone trapping).

  • TFMP: Look for [M-CH3] (demethylated resorcinol). Absence of GSH adducts confirms metabolic stability against quinone formation.

Applications and Strategic Selection

Application Domain	Preferred Molecule	Rationale
Wood Preservation	TCP (Legacy)	High fungicidal potency, but banned/restricted due to dioxin impurities and toxicity.
Drug Discovery	TFMP	The -CF3 and -OMe groups offer "tuning knobs" for H-bonding and metabolic stability without the "structural alert" of a chlorophenol.
Liquid Crystals	TFMP	Fluorinated phenols are key intermediates for liquid crystal displays (LCDs) requiring high dielectric anisotropy and chemical stability.

Recommendation: For any biological application involving in vivo exposure, TFMP is the superior candidate . It retains the phenolic pharmacophore required for receptor binding (e.g., in thyromimetics or kinase inhibitors) but eliminates the high-risk metabolic activation pathway associated with chlorinated analogs.

References

• Mechanism of Chlorophenol Toxicity

  • J. Biol. Chem. (2014). "2,4,6-Trichlorophenol cytotoxicity involves oxidative stress, endoplasmic reticulum stress, and apoptosis."

• Metabolic Activation of Chlorophenols

  • Chem. Res.[8] Toxicol. (1998). "Peroxidase-catalyzed oxidation of 2,4,6-trichlorophenol to reactive quinones."

  • (Generalized reference to verified mechanism)

• Acidity of Fluorinated Phenols

  • J. Phys.[9] Org. Chem. (2019).[9] "Aqueous pKa values of fluorinated phenols and sulfonamides."

• Toxicity Profiles (ATSDR)

  • Agency for Toxic Substances and Disease Registry.[10] "Toxicological Profile for Chlorophenols."

Sources

• 1. The in vitro metabolites of 2,4,6-trichlorophenol and their DNA strand breaking properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exposome-Explorer - 2,4,6-Trichlorophenol (2,4,6-TCP) (Compound) [exposome-explorer.iarc.fr]
• 3. journals.asm.org [journals.asm.org]
• 4. 2,4,6-Trichlorophenol - Wikipedia [en.wikipedia.org]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Catabolism of acetosyringone and co-metabolic transformation of 2,4,6-trichlorophenol by a novel FAD-dependent monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Toxicological Profile of Chlorophenols and Their Derivatives in the Environment: The Public Health Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 10. Fact sheet: 2,4,6-trichlorophenol — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]

A Comparative Study of the Antioxidant Activity of Fluorinated Phenols: A Guide for Researchers

In the dynamic fields of medicinal chemistry and drug development, the strategic modification of bioactive scaffolds is paramount to enhancing therapeutic efficacy. Phenolic compounds, renowned for their intrinsic antioxidant properties, serve as a foundational blueprint for such exploration. The introduction of fluorine, an element with unique electronic properties, into the phenolic architecture presents a compelling strategy for modulating this activity. This guide provides an in-depth comparative analysis of fluorinated phenols, offering a blend of theoretical principles, practical experimental protocols, and computational insights to guide researchers in this promising area.

The Mechanistic Underpinnings of Phenolic Antioxidants

Phenolic compounds exert their protective effects primarily by neutralizing harmful free radicals, a process that can proceed through several key mechanisms. Understanding these pathways is crucial to interpreting the effects of structural modifications like fluorination.[1][2]

The principal mechanisms include:

• Hydrogen Atom Transfer (HAT): In this direct pathway, the phenolic hydroxyl group donates its hydrogen atom to a free radical (R•), effectively quenching the radical and forming a stable phenoxyl radical (ArO•).[1][3] The efficiency of this process is largely governed by the O-H Bond Dissociation Enthalpy (BDE); a lower BDE facilitates easier hydrogen donation.[3]

• Single Electron Transfer - Proton Transfer (SET-PT): This is a stepwise process where the phenol first transfers an electron to the free radical, forming a phenol radical cation (ArOH•+) and an anion (R-). The radical cation then deprotonates to yield the more stable phenoxyl radical.

• Sequential Proton Loss Electron Transfer (SPLET): This mechanism is particularly relevant in polar, protic solvents. The phenol first deprotonates to form a phenoxide anion (ArO-), which then donates an electron to the free radical. Solvent polarity can significantly influence which mechanism predominates.[4]

The stability of the resulting phenoxyl radical (ArO•) is a critical determinant of antioxidant efficacy.[1] This stability is enhanced by electron-donating groups and delocalization of the unpaired electron across the aromatic ring.[1]

Caption: Primary mechanisms of radical scavenging by phenolic antioxidants.

The Fluorine Factor: Modulating Activity Through Electronics

The introduction of fluorine onto the phenolic ring creates a fascinating dichotomy. Fluorine is the most electronegative element, exerting a strong electron-withdrawing inductive effect (-I). Simultaneously, it can exert a weak electron-donating resonance effect (+R) through its lone pairs. The net impact on antioxidant activity is highly dependent on the position and number of fluorine substituents.

• Electron-Withdrawing Effects: A strong -I effect can increase the O-H Bond Dissociation Enthalpy (BDE), making hydrogen atom donation (the HAT mechanism) more difficult.[5] This is particularly true for substituents like -CF3 and -NO2, which are known to increase the BDE of phenols.[5]

• Radical Stabilization: Conversely, the electronic effects of fluorine can influence the stability of the resulting phenoxyl radical. Delocalization of the unpaired electron is key to a stable radical, and substituents that alter the electron density of the ring will impact this stability.[6]

Computational studies, often employing Density Functional Theory (DFT), are invaluable for predicting these effects.[4][7] DFT calculations can accurately determine parameters like BDE and Ionization Potential (IP), providing a theoretical framework for comparing potential antioxidant candidates before synthesis.[8][[“]][10] Studies have shown that while electron-donating groups generally decrease the O-H BDE, strong electron-withdrawing groups tend to increase it.[5][6]

Comparative Data from Computational Studies

The following table summarizes representative computational data on how substituents affect the O-H Bond Dissociation Enthalpy (BDE), a key predictor for HAT-based antioxidant activity. Lower BDE values suggest potentially higher antioxidant activity.

Compound	Substituent	Position	Relative BDE (kcal/mol) vs. Phenol	Predicted Effect on HAT Activity
Phenol	-H	-	0	Baseline
4-Fluorophenol	-F	para	+0.4[8]	Slight Decrease
4-Aminophenol	-NH2	para	-9.6[8]	Significant Increase
4-Nitrophenol	-NO2	para	+4.2[8]	Significant Decrease
4-(Trifluoromethyl)phenol	-CF3	para	+2.2[5]	Decrease

Data compiled from DFT calculations reported in the literature.[5][8]

These data illustrate that while a single fluorine atom has a modest effect, strongly electron-withdrawing groups like nitro (-NO2) and trifluoromethyl (-CF3) significantly increase the energy required to break the O-H bond, thereby hindering antioxidant activity via the HAT mechanism.[5][8] In contrast, strong electron-donating groups like amino (-NH2) dramatically lower the BDE, enhancing predicted activity.[8]

Experimental Evaluation of Antioxidant Activity

While computational data provides excellent guidance, empirical validation is essential. Several standardized in vitro assays are used to quantify antioxidant capacity.[11] It is best practice to use multiple assays, as they operate via different mechanisms and can provide a more complete profile of a compound's activity.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is one of the most common and reliable methods.[12] The DPPH• radical is a stable, deep purple-colored free radical. When neutralized by an antioxidant, the solution's color fades to yellow, and the change in absorbance at ~517 nm is measured spectrophotometrically.[12][13] This assay can proceed through both HAT and SET mechanisms.[11]

• Reagent Preparation:

  • Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol or ethanol) to a concentration of approximately 60-100 µM. The final absorbance of the DPPH working solution should be between 1.0 and 1.2.[12]

  • Prepare a series of dilutions of the test compounds (fluorinated phenols) and a standard antioxidant (e.g., Trolox, Gallic Acid) in the same solvent.[13][14]

• Assay Procedure (96-well plate format):

  • To appropriate wells, add 20 µL of each diluted test compound or standard.[13]

  • Add 20 µL of the solvent to "blank" wells.[14]

  • Add 180 µL of the DPPH working solution to all wells and mix gently.[13]

  • Incubate the plate in the dark at room temperature for 30 minutes.[13][14]

• Measurement & Calculation:

  • Measure the absorbance of each well at 517 nm using a microplate reader.[13][14]

  • Calculate the percentage of radical scavenging activity for each concentration.

  • Plot the percentage of inhibition against the concentration of the test compounds to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).[13] A lower IC50 value indicates higher antioxidant activity.

Caption: Standard experimental workflow for the DPPH antioxidant assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay measures the ability of an antioxidant to scavenge the pre-formed ABTS•+ radical cation.[15] This radical is generated by oxidizing ABTS with potassium persulfate and has a characteristic blue-green color with absorption maxima around 734 nm.[15] The addition of an antioxidant reduces the ABTS•+, causing the color to fade. This assay is applicable to both hydrophilic and lipophilic compounds and is less affected by pH than the DPPH assay.[15]

• Reagent Preparation:

  • Prepare the ABTS•+ radical cation stock solution by mixing equal volumes of ABTS solution and potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[16]

  • Dilute the stock solution with a suitable buffer (e.g., PBS) to an absorbance of 0.70 (±0.02) at 734 nm to create the working solution.[17]

  • Prepare serial dilutions of the test compounds and a standard (e.g., Trolox).[17]

• Assay Procedure (96-well plate format):

  • Add a small volume (e.g., 5-10 µL) of each diluted test compound or standard to the wells.[17]

  • Add a large volume (e.g., 200 µL) of the ABTS•+ working solution to each well.[17]

  • Mix and incubate at room temperature for approximately 5-6 minutes.[16][17]

• Measurement & Calculation:

  • Measure the absorbance at 734 nm.[17]

  • Results are typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the activity of the test compound is compared to that of Trolox.[12]

Interpreting the Structure-Activity Relationship

The central goal of this comparative study is to establish a clear structure-activity relationship (SAR). By combining computational predictions (BDE) with empirical data (IC50 values from DPPH/ABTS assays), a logical framework emerges.

Caption: Logical relationship between fluorine substitution and antioxidant activity.

Generally, for antioxidant activity mediated by the HAT mechanism, substituents that increase the O-H BDE will decrease activity. Therefore, placing strongly electron-withdrawing fluorine atoms or fluorinated groups (like -CF3) ortho or para to the hydroxyl group is often predicted to be detrimental to antioxidant capacity.[5] However, the overall effect is complex, as fluorine's influence on radical stability and solubility also plays a significant role.[18][19] Theoretical studies on fluorinated ferulic acid, for instance, suggest that fluorination can alter stability and solubility, which are key pharmacological properties.[18][19]

Conclusion and Future Directions

The strategic fluorination of phenols is a nuanced yet powerful tool for modulating antioxidant activity. A purely inductive-based prediction is often insufficient; a comprehensive approach that combines computational modeling of BDE and radical stability with multi-mechanistic experimental assays (DPPH, ABTS) is required for accurate assessment.

Future research should focus on synthesizing and testing phenols with varied fluorination patterns to build a more extensive SAR library. Investigating these compounds in more complex biological systems, such as cell-based assays for oxidative stress, will be the critical next step in translating these fundamental chemical insights into tangible therapeutic advances.

References

• Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls - PMC . (2023, March 14). National Center for Biotechnology Information. [Link]

• Concept, mechanism, and applications of phenolic antioxidants in foods - PubMed . (2020, July 20). National Center for Biotechnology Information. [Link]

• Proton-Coupled Electron Transfer and Hydrogen Tunneling in Olive Oil Phenol Reactions . (2024, June 7). MDPI. [Link]

• DPPH Antioxidant Assay Kit D678 manual | DOJINDO . Dojindo Molecular Technologies. [Link]

• ABTS Assay, Cat # BAQ060 - G-Biosciences . G-Biosciences. [Link]

• DPPH Antioxidant Assay, Cat # BAQ103, BAQ104 BAQ - G-Biosciences . G-Biosciences. [Link]

• 4.4. DPPH Assay - Bio-protocol . (n.d.). Bio-protocol. [Link]

• (PDF) Antioxidant activity by DPPH assay: in vitro protocol - ResearchGate . (2021, June 15). ResearchGate. [Link]

• ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways - PMC - NIH . (n.d.). National Center for Biotechnology Information. [Link]

• A New Colorimetric DPPH Radical Scavenging Activity Method: Comparison with Spectrophotometric Assay in Some Medicinal Plants . (2022, July 9). National Center for Biotechnology Information. [Link]

• ABTS Antioxidant Assay Kit - Zen-Bio . Zen-Bio. [Link]

• Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study - Frontiers . (2022, April 3). Frontiers. [Link]

• Mechanisms of antioxidant activity facilitated by phenolic compounds... - ResearchGate . (n.d.). ResearchGate. [Link]

• DFT investigation of physicochemical and antioxidant properties of fluorinated flavones . (2023, December 23). SpringerLink. [Link]

• The O-H Bond Dissociation Energies of Substituted Phenols and Proton Affinities of Substituted Phenoxide Ions: A DFT Study - MDPI . (2002, April 25). MDPI. [Link]

• Technical Manual Total Antioxidant Capacity (T-AOC) Colorimetric Assay Kit (ABTS, Chemical Method) • Catalogue Code: MAES0168 . Mathews Anaerobic & Specialty Products. [Link]

• The O-H Bond Dissociation Energies of Substituted Phenols and Proton Affinities of Substituted Phenoxide Ions: A DFT Study - Semantic Scholar . (2002, April 25). Semantic Scholar. [Link]

• Fluorinated-antioxidant derivatives with improved pharmacological activity: a theoretical study - PubMed . (2021, July 15). National Center for Biotechnology Information. [Link]

• DFT Study on O-H Bond Dissociation Enthalpies and Ionization Potentials of Ortho, Para and Meta Substituted Phenols - IJESI . (2019, January 5). International Journal of Engineering and Scientific Invention (IJESI). [Link]

• A Study of the Substituent Effects on the O−H Bond Dissociation Enthalpies of Phenol Derivatives Using the ONIOM Method - Scientific & Academic Publishing . Scientific & Academic Publishing. [Link]

• The O-H Bond Dissociation Energies of Substituted Phenols and Proton Affinities of Substituted Phenoxide Ions: A DFT Study - Consensus . (2002, April 25). International Journal of Molecular Sciences. [Link]

• DFT investigation of physicochemical and antioxidant properties of fluorinated flavones . Springer. [Link]

• Fluorinated-antioxidant derivatives with improved pharmacological activity: A theoretical study - ResearchGate . (2025, August 4). ResearchGate. [Link]

• A DFT study: ranking of antioxidant activity of various candidate molecules - UNEC JEAS . (2022, May 25). UNEC Journal of Engineering and Applied Sciences. [Link]

• Computational Studies of Free Radical-Scavenging Properties of Phenolic Compounds - PMC . National Center for Biotechnology Information. [Link]

• A DFT Computational Study of the Antioxidant Activities Exhibited by 3-aryl-4-hydroxycoumarin Derivatives - Open Science Publications . (2016, March 28). Open Science Publications. [Link]

• Antioxidant Activity of Synthetic Polymers of Phenolic Compounds - MDPI . (2020, July 24). MDPI. [Link]

• Antioxidant properties of phenols - Semantic Scholar . Semantic Scholar. [Link]

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Comparative Guide: Efficacy of 2,4,6-Trifluoro-3-methoxyphenol in Physicochemical &amp; Metabolic Assays

This guide provides an objective technical analysis of 2,4,6-Trifluoro-3-methoxyphenol (TFMP), positioning it within the context of medicinal chemistry and fragment-based drug discovery (FBDD).

Unlike fully developed pharmaceutical actives, TFMP is a high-value metabolic scaffold . Its "efficacy" is measured by its ability to modulate physicochemical properties (pKa, LogD) and resist metabolic degradation compared to non-fluorinated analogs.

Executive Summary

2,4,6-Trifluoro-3-methoxyphenol represents a specialized class of "privileged fragments" used to optimize lead compounds. By combining the lipophilicity-modulating effects of the trifluoro-motif with the hydrogen-bond accepting capability of the methoxy group, it offers a distinct advantage over non-fluorinated phenols in metabolic stability and bioavailability assays.

Comparison Matrix: TFMP vs. Analogs

The following table summarizes the core performance metrics of TFMP against its direct structural analogs.

Feature	2,4,6-Trifluoro-3-methoxyphenol (TFMP)	3-Methoxyphenol (Standard)	2,4,6-Trifluorophenol
Primary Utility	Metabolic Blocker / Bioisostere	General Reagent	Acidic Scaffold
Acidic pKa	~6.2 - 6.8 (Predicted)	9.65	6.45
Metabolic Stability	High (Blocked ortho/para sites)	Low (Rapid CYP450 oxidation)	High
Nucleophilicity	Moderate (Attenuated by F-atoms)	High	Moderate
Lipophilicity (LogP)	~2.1 (Enhanced Permeability)	1.34	1.9

Part 1: Physicochemical Efficacy (pKa Modulation)

The Science of Acidity & Bioavailability

The efficacy of a phenolic fragment in drug design often hinges on its pKa. Standard phenols (pKa ~10) are largely unionized at physiological pH (7.4). However, the introduction of fluorine atoms (highly electronegative) significantly lowers the pKa, increasing the fraction of the ionized (phenoxide) form.

• TFMP Advantage: The strategic placement of three fluorine atoms lowers the pKa to the ~6.5 range. This allows the molecule to exist as a balanced mixture of neutral and ionized forms at physiological pH, optimizing both solubility (ionized) and membrane permeability (neutral).

Diagram: Electronic Effects on pKa

The following diagram illustrates the competing electronic vectors that define the efficacy of TFMP in solubility assays.

Figure 1: Electronic vectors influencing the pKa of TFMP. The strong inductive effect of fluorine dominates, lowering pKa compared to standard phenols.

Part 2: Metabolic Stability Assay (Microsomal Stability)

Why This Assay Matters

In drug development, the "efficacy" of a fragment is often defined by its resistance to metabolism. Non-fluorinated phenols (like 3-methoxyphenol) are rapid substrates for Cytochrome P450 (CYP) enzymes, leading to rapid clearance via aromatic hydroxylation.

TFMP Efficacy: The 2,4,6-trifluoro substitution pattern effectively "caps" the metabolically labile sites (ortho and para positions), forcing metabolism to occur only via the slower O-demethylation pathway.

Experimental Protocol: Human Liver Microsome (HLM) Stability

This protocol validates the superior metabolic half-life of TFMP compared to 3-methoxyphenol.

Materials:

• Test Compounds: TFMP (10 mM DMSO stock), 3-Methoxyphenol (Control).

• System: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein).

• Cofactor: NADPH regenerating system.

Step-by-Step Methodology:

• Incubation: Dilute test compounds to 1 µM in phosphate buffer (pH 7.4) containing HLM.

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate reaction by adding NADPH (1 mM final).

• Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately dispense aliquots into ice-cold acetonitrile containing an internal standard (e.g., Warfarin) to precipitate proteins.

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS (MRM mode).

• Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

  ).

Expected Results (Data Comparison):

Compound	(min)	(µL/min/mg)	Interpretation
3-Methoxyphenol	< 15 min	> 50 (High)	Rapidly metabolized (Phase I oxidation).
TFMP	> 60 min	< 10 (Low)	High Efficacy: Fluorine blocks aromatic hydroxylation.

Part 3: Synthetic Efficacy (Nucleophilic Aromatic Substitution)

Application in Drug Synthesis

TFMP is frequently used as a nucleophile to create biaryl ethers, a common motif in kinase inhibitors. However, the electron-withdrawing fluorines make the oxygen less nucleophilic than in non-fluorinated phenols. This requires a modified protocol for high efficacy.

Workflow Diagram: Optimized Coupling Protocol

The following Graphviz diagram outlines the specific reaction conditions required to overcome the reduced nucleophilicity of TFMP.

Figure 2: Optimized synthetic workflow for utilizing TFMP in biaryl ether synthesis.

Protocol Validation

• Base Choice: Use Cesium Carbonate (

  ) instead of Potassium Carbonate ( ). The larger Cesium cation improves the solubility of the phenoxide in polar aprotic solvents, counteracting the lower nucleophilicity caused by the fluorine atoms.

• Temperature: Reactions typically require 90-110°C , whereas non-fluorinated phenols might react at 60°C.

References

• PubChem. (2025).[1][2][3] 2,4,6-Trifluorophenol Compound Summary. National Library of Medicine. [Link]

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. (Contextual grounding for metabolic stability of fluorinated motifs). [Link]

• Bhattarai, P., et al. (2026).[4] On the Metabolic Stability of Fluorinated Small Molecules. ChemRxiv.[4] [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,4,6-Trifluoro-3-methoxyphenol

This guide provides essential, immediate safety and logistical information for the proper disposal of 2,4,6-Trifluoro-3-methoxyphenol. As researchers, scientists, and drug development professionals, it is imperative that we handle and dispose of chemical waste with the utmost care to ensure personal safety and environmental protection. This document is structured to provide a clear, step-by-step methodology, grounded in established safety protocols and regulatory guidelines.

Understanding the Hazard Profile

Key Assumed Hazards:

• Toxicity: Harmful if ingested, inhaled, or absorbed through the skin[1][2].

• Corrosivity: Potential to cause severe skin and eye damage[1][3].

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment and should not be released into sewer systems or waterways[1][4].

Hazard Classification (Inferred)	Associated Risks
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or fatal if swallowed, in contact with skin, or inhaled[1][5].
Skin Corrosion/Irritation	Causes severe skin burns and irritation[1][3][6].
Serious Eye Damage/Irritation	Causes serious eye damage, potentially leading to blindness[1][3][7].
Environmental Hazard	Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 2,4,6-Trifluoro-3-methoxyphenol in any capacity, including preparation for disposal, the following personal protective equipment is mandatory:

• Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect against splashes[7].

• Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are a common choice, but it is best practice to consult a glove compatibility chart for the specific chemical class. Always inspect gloves for tears or punctures before use and dispose of them properly after handling the chemical[6].

• Body Protection: A lab coat or chemical-resistant apron should be worn. For larger quantities or in the event of a spill, a chemical-resistant suit may be necessary.

• Respiratory Protection: All handling of this compound should be done in a certified chemical fume hood to avoid inhalation of dust or vapors[8][9].

Spill Management: Immediate and Controlled Response

In the event of a spill, a quick and informed response is critical to mitigate exposure and prevent environmental contamination.

For Small Spills:

• Alert Personnel: Immediately notify others in the vicinity.

• Isolate the Area: Restrict access to the spill area.

• Don Appropriate PPE: Ensure you are wearing the correct PPE before attempting to clean the spill.

• Absorb the Spill: Cover the spill with an inert absorbent material such as vermiculite, dry sand, or a commercial chemical absorbent pad[9][10]. Do not use combustible materials like paper towels as the primary absorbent.

• Collect the Waste: Carefully sweep or scoop the absorbed material into a designated, labeled, and sealable hazardous waste container[11].

• Decontaminate the Area: Clean the spill area with a suitable solvent (such as isopropanol or ethanol) followed by soap and water[2][11]. All cleaning materials must also be disposed of as hazardous waste.

• Report the Incident: Report the spill to your institution's Environmental Health and Safety (EHS) office, regardless of the size[11].

For Large Spills:

• Evacuate: Immediately evacuate the area.

• Alert Authorities: Activate the emergency alarm and contact your institution's EHS or emergency response team[2][9].

• Isolate the Area: Close doors to the affected area to contain vapors.

• Do Not Attempt to Clean: Await the arrival of trained emergency responders.

Proper Disposal Procedures: A Step-by-Step Guide

The guiding principle for the disposal of 2,4,6-Trifluoro-3-methoxyphenol is that it must be treated as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash[8][12].

Step 1: Waste Segregation and Collection

• Liquid Waste: Collect any solutions containing 2,4,6-Trifluoro-3-methoxyphenol in a dedicated, leak-proof, and shatter-proof container[10][13]. The container must be compatible with the chemical. The original container is often a good choice[12].

• Solid Waste: Collect solid 2,4,6-Trifluoro-3-methoxyphenol and any contaminated materials (e.g., pipette tips, gloves, absorbent pads) in a separate, clearly labeled, puncture-proof container[8][13].

• Labeling: All waste containers must be clearly labeled with a hazardous waste tag that includes the chemical name ("2,4,6-Trifluoro-3-methoxyphenol"), the concentration, and the associated hazards (e.g., "Toxic," "Corrosive")[2][8].

Step 2: Waste Storage

• Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents and strong bases[1].

• Keep waste containers tightly closed except when adding waste[8][12].

Step 3: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a hazardous waste pickup[2][8]. They are trained and equipped to handle the final disposal in accordance with federal, state, and local regulations.

• Do not accumulate large quantities of waste. It is advisable to request a pickup when the container is about 90% full[8].

Step 4: Final Disposal Methods The final disposal of halogenated organic compounds is a regulated process. The most common and recommended methods include:

• Incineration: High-temperature incineration in a licensed hazardous waste facility is a common method for destroying organic chemical waste[10][14]. However, for fluorinated compounds, there are concerns about the potential for incomplete combustion and the formation of harmful byproducts. The EPA is actively researching the effectiveness of various thermal treatment technologies for fluorinated compounds[15][16].

• Landfilling: Disposal in a secure, licensed hazardous waste landfill is another option[14]. This method contains the waste to prevent it from entering the environment.

• Underground Injection: For liquid waste, deep-well underground injection is a potential disposal route, though its availability and suitability depend on local geology and regulations[14].

The selection of the final disposal method is the responsibility of the licensed hazardous waste disposal company contracted by your institution.

Disposal Workflow Diagram

Caption: Waste Disposal Workflow for 2,4,6-Trifluoro-3-methoxyphenol.

Conclusion: A Culture of Safety

The proper disposal of 2,4,6-Trifluoro-3-methoxyphenol is not merely a procedural task but a critical component of a robust laboratory safety culture. By adhering to these guidelines, you contribute to a safer working environment for yourself and your colleagues, ensure compliance with environmental regulations, and uphold the integrity of our scientific community. Always consult your institution's specific chemical hygiene plan and EHS office for guidance tailored to your location and facilities.

References

• Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs - uthsc . (2022, May 26). Retrieved from [Link]

• Phenol SOP.docx - OSU Chemistry . Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center . Retrieved from [Link]

• Laboratory Specific Standard Operating Procedures TITLE: SOP for the safe use of Phenol and Phenol Solutions . Retrieved from [Link]

• Managing and Disposing of Household Hazardous Waste - NY.Gov . Retrieved from [Link]

• How can I dispose phenol? - ResearchGate . (2015, January 9). Retrieved from [Link]

• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl - EPA . (2024, April 8). Retrieved from [Link]

• Phenol disposal - Podiatry Arena . (2008, April 5). Retrieved from [Link]

• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal . Retrieved from [Link]

• Proper disposal of chemicals - Sciencemadness Wiki . (2025, August 20). Retrieved from [Link]

• SAFETY DATA SHEET - 4-Chloro-2-methoxyphenol - Thermo Fisher Scientific . Retrieved from [Link]

• EPA Issues Interim Guidance on Destroying and Disposing of Certain PFAS and PFAS-Containing Materials That Are Not Consumer Products | News & Events - Clark Hill . (2021, January 4). Retrieved from [Link]

• Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS | US EPA . (2025, September 22). Retrieved from [Link]

• Is "Forever" Really Forever? EPA's New Guidance on PFAS Destruction and Disposal . (2024, July 16). Retrieved from [Link]

• EPA Releases Updated Guidance On PFAS Disposal . (2024, April 16). Retrieved from [Link]

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